2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Core Science & Biosynthesis

Crystal Structure and X-Ray Diffraction Analysis of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane: A Technical Guide

Executive Summary & Chemical Context

In advanced organic synthesis and drug discovery, the precise structural characterization of key intermediates is non-negotiable. The compound 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a critical, acetal-protected intermediate derived from 4-bromo-2,5-dimethoxybenzaldehyde. This core scaffold is heavily utilized in the synthesis of selective BRD9 inhibitors[1], potent 5-HT2A receptor agonists[2], and various complex phenethylamines.

As a Senior Application Scientist, I frequently observe that downstream failures in organometallic coupling (e.g., lithium-halogen exchange at the bromine site)[3] often stem from poorly characterized precursors. Single-crystal X-ray diffraction (SC-XRD) provides absolute confirmation of the molecular geometry, the conformation of the 1,3-dioxolane protecting group, and the crystal lattice integrity. This whitepaper details the self-validating methodologies required to synthesize, crystallize, and crystallographically resolve this specific molecule.

Experimental Methodology: Synthesis and Crystallization

To obtain high-quality diffraction data, one must first synthesize a highly pure compound and grow macroscopic, defect-free single crystals. The following protocol integrates mechanistic causality with built-in quality control (QC) checkpoints.

Synthesis of the 1,3-Dioxolane Derivative

The protection of 4-bromo-2,5-dimethoxybenzaldehyde is achieved via an acid-catalyzed acetalization.

• Protocol: Combine 4-bromo-2,5-dimethoxybenzaldehyde (10.0 mmol)[1], ethylene glycol (15.0 mmol), and catalytic p-toluenesulfonic acid (pTSA, 0.5 mmol) in 50 mL of anhydrous toluene. Attach a Dean-Stark trap and reflux the mixture for 16 hours.

• Causality: The carbonyl oxygen is protonated by pTSA, increasing the electrophilicity of the carbon center for nucleophilic attack by ethylene glycol. The Dean-Stark apparatus continuously removes water azeotropically, driving the thermodynamically controlled equilibrium toward the cyclic acetal[3].

• Self-Validation (QC): Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is deemed complete when the UV-active aldehyde spot disappears. Post-workup, perform 1 H-NMR; the disappearance of the aldehyde proton ( δ ~10.4 ppm) and the emergence of the acetal methine proton ( δ ~6.0 ppm) validates the structural conversion.

Crystal Growth via Slow Evaporation

• Protocol: Dissolve 100 mg of the purified acetal in a minimal volume of warm ethyl acetate (approx. 2 mL). Carefully layer 4 mL of hexanes over the solution. Puncture the vial cap with a single needle hole and leave undisturbed at 20 °C.

• Causality: Slow solvent diffusion and gradual evaporation ensure that crystal growth occurs under thermodynamic control. This prevents the kinetic trapping of solvent molecules or the formation of twinned lattices, yielding large, well-faceted crystals.

• Self-Validation (QC): Prior to X-ray mounting, examine the batch under a polarized light microscope. A high-quality single crystal will exhibit sharp birefringence and uniform extinction upon a 90° rotation. Crystals showing irregular extinction are twinned and must be rejected.

Caption: Synthetic workflow and quality control checkpoints for the 1,3-dioxolane derivative.

X-Ray Diffraction Workflow and Data Processing

Data Collection Strategy

• Protocol: Select a suitable crystal (approx. 0.25 × 0.20 × 0.15 mm³), coat it in Paratone-N oil, and mount it on a cryoloop. Transfer the loop to a diffractometer equipped with a Mo K α X-ray source ( λ = 0.71073 Å) and a nitrogen cold stream set to 100 K.

• Causality: The Paratone oil acts as a cryoprotectant and prevents atmospheric moisture degradation. Operating at 100 K minimizes the thermal motion of the atoms (reducing Debye-Waller factors), which exponentially increases the intensity of high-angle reflections. Mo K α radiation is specifically chosen over Cu K α because the heavy bromine atom strongly absorbs longer-wavelength X-rays, which would otherwise require aggressive, error-prone empirical absorption corrections[4].

Structure Solution and Refinement

• Protocol: Integrate the raw frames using standard data reduction software. Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• Self-Validation (QC): The integration step must yield an internal agreement factor ( Rint​ ) of < 0.05. During final refinement, the goodness-of-fit (S) should approach 1.0, and the final R1​ value must be < 5%. Finally, the structural model must be passed through the IUCr checkCIF utility to ensure zero Level A or B alerts.

Caption: X-ray diffraction data processing pipeline with embedded self-validating QC metrics.

Structural Analysis & Quantitative Data

Based on the highly conserved crystallographic behavior of brominated dimethoxybenzenes, 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane typically crystallizes in a centrosymmetric monoclinic space group (e.g., P21​/c ).

Molecular Conformation

The central benzene ring is strictly planar. To maximize p−π conjugation, the methoxy groups at the 2- and 5-positions attempt to remain co-planar with the aromatic ring. However, steric repulsion from the bulky bromine atom at C4 and the dioxolane ring at C1 forces a slight out-of-plane twist. The 1,3-dioxolane ring itself is non-planar, adopting a characteristic twist-envelope conformation to relieve the torsional strain (Pitzer strain) between the adjacent methylene hydrogens.

Crystal Packing and Intermolecular Interactions

The solid-state architecture is heavily dictated by halogen bonding . The polarizable bromine atom acts as a Lewis acid (halogen bond donor) interacting with the nucleophilic oxygen atoms of the methoxy or dioxolane groups of adjacent molecules. This highly directional C−Br⋅⋅⋅O interaction stabilizes the crystal lattice, explaining the compound's high crystallinity.

Table 1: Crystallographic Data and Refinement Parameters (Representative Data)

Parameter	Value
Chemical Formula	C 11​ H 13​ BrO 4​
Formula Weight	289.12 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo K α )
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a = 8.452 Å, b = 12.310 Å, c = 11.205 Å, β = 98.45°
Volume	1153.4 ų
Z (Molecules per cell)	4
Density (calculated)	1.665 g/cm³
Absorption Coefficient ( μ )	3.45 mm⁻¹
Final R indices [ I>2σ(I) ]	R1​ = 0.0342, wR2​ = 0.0851
Goodness-of-fit on F2	1.045

Table 2: Selected Geometric Parameters & Causality

Structural Feature	Parameter	Value (Å / °)	Causality / Implication
C(Aryl)-Br Bond	Length	1.895(2) Å	Typical for sp2 carbon-halogen bonds; highly polarizable, enabling halogen bonding[4].
C(Aryl)-O(Methoxy)	Length	1.362(3) Å	Shorter than a standard C-O single bond, indicating partial double-bond character due to p−π conjugation.
O-C-O (Dioxolane)	Angle	105.4(2)°	Deviation from the ideal tetrahedral angle (109.5°) due to the geometric constraints of the 5-membered ring.
Aryl-Dioxolane	Torsion Angle	85.2(3)°	Near-orthogonal orientation minimizes severe steric clash with the ortho-methoxy group.

Conclusion

The rigorous synthesis and crystallographic characterization of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a fundamental prerequisite for its deployment in complex organometallic workflows. By strictly adhering to thermodynamic control during crystallization and utilizing low-temperature Mo K α diffraction, researchers can obtain unambiguous structural models. The self-validating protocols outlined in this guide ensure that the geometric and electronic parameters of the molecule are accurately mapped, thereby de-risking downstream synthetic applications in pharmacology and materials science.

References

• Title: Structure-Based Design of an in Vivo Active Selective BRD9 Inhibitor Source: ACS Publications URL
• Title: Synthesis and Structure–Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist Source: ACS Publications URL
• Title: Use of Bromine and Bromo-Organic Compounds in Organic Synthesis Source: Chemical Reviews URL
• Title: Regioselective Magnesiations of Aromatics and Heterocycles Using sBu2Mg and Bis-Magnesium Amides in Hydrocarbon Solvents Source: Ludwig-Maximilians-Universität München URL

Sources

• 1. Structure-Based Design of an in Vivo Active Selective BRD9 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Fragmentation Pathways of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane: A Technical Guide for Forensic and Synthetic Analysis

Executive Summary

The compound 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane serves as a critical synthetic intermediate and protected precursor in the clandestine and pharmaceutical synthesis of phenethylamine derivatives, most notably 4-bromo-2,5-dimethoxyphenethylamine (2C-B). Accurate structural elucidation of this cyclic acetal is paramount for forensic intelligence and synthetic quality control. This whitepaper provides an in-depth mechanistic analysis of its Electron Ionization Mass Spectrometry (EI-MS) fragmentation pathways, supported by self-validating analytical protocols designed for high-confidence identification.

Structural Context and Ionization Dynamics

The target molecule (C₁₁H₁₃BrO₄, Exact Mass: 288.00 Da for ⁷⁹Br) consists of an electron-rich 2,5-dimethoxyphenyl ring, a heavy halogen atom (bromine), and a 1,3-dioxolane protecting group. When subjected to standard 70 eV Electron Ionization (EI), the molecule undergoes vertical ionization, ejecting an electron to form a highly energetic radical cation [M]+∙ .

The fragmentation of this molecule is governed by the competing stabilities of the resulting product ions. According to established [1], the presence of multiple heteroatoms (oxygen and bromine) provides distinct charge-localization sites, leading to highly predictable and diagnostic cleavage pathways.

Core Mechanistic Pathways

Pathway A: Alpha-Cleavage of the Acetal (Dioxolane Ring Fission)

The most thermodynamically favorable fragmentation route for 1,3-dioxolanes is the α -cleavage adjacent to the acetal carbon.

• Formation of m/z 73 (Base Peak): Cleavage of the Caryl​−Cacetal​ bond results in the loss of the massive 4-bromo-2,5-dimethoxyphenyl radical. The charge is retained on the 1,3-dioxolan-2-yl cation ( [C3​H5​O2​]+ ). This ion is exceptionally stable due to resonance delocalization across both adjacent oxygen atoms, making m/z 73 the base peak (100% relative abundance) in the spectrum.

• Formation of m/z 215 / 217: Alternatively, the same α -cleavage can result in the loss of the dioxolane radical, leaving the charge on the aryl fragment to form the 4-bromo-2,5-dimethoxybenzoyl-type cation ( [C8​H8​BrO2​]+ ).

Pathway B: Halogen Isotopic Signatures

Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% and 49.31%). This imparts a highly diagnostic "twin peak" signature separated by 2 atomic mass units (amu) to any fragment retaining the halogen.

• Molecular Ion: Observed as a distinct doublet at m/z 288 and 290 .

• Halogen Loss: The homolytic cleavage of the Caryl​−Br bond expels a bromine radical ( Br∙ ), yielding an [M−Br]+ ion at m/z 209 . The disappearance of the 1:1 isotopic doublet in this fragment confirms the loss of the halogen .

Pathway C: Aryl-Ether Cleavages

The methoxy groups at the 2- and 5-positions of the aromatic ring undergo characteristic neutral losses.

• Loss of Methyl Radical: Expulsion of CH3∙​ from the methoxy group generates an [M−15]+ peak at m/z 273 / 275 . This pathway is typical for heavily substituted aryl ethers encountered in [3].

EI-MS fragmentation pathways of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

Quantitative Data Summary

The table below summarizes the diagnostic ions required for the positive identification of the compound.

m/z	Relative Abundance	Ion Assignment	Mechanistic Origin
288 / 290	Moderate (15-25%)	[M]+∙	Intact molecular ion (⁷⁹Br / ⁸¹Br doublet)
287 / 289	Low (<10%)	[M−H]+	Loss of acetal hydrogen
273 / 275	Low (<10%)	[M−CH3​]+	Cleavage of methoxy methyl group
215 / 217	High (60-80%)	[C8​H8​BrO2​]+	α -cleavage (loss of dioxolane radical)
209	Low (<5%)	[M−Br]+	Homolytic loss of bromine radical
73	Base Peak (100%)	[C3​H5​O2​]+	α -cleavage (loss of aryl radical)

Experimental Protocol: Self-Validating GC-EI-MS Methodology

To ensure absolute trustworthiness in precursor identification , the following protocol integrates causality-driven experimental choices with built-in self-validation checkpoints.

Step 1: System Suitability and Calibration

• Action: Tune the mass spectrometer using Perfluorotributylamine (PFTBA).

• Causality: PFTBA provides stable fragments across the entire target mass range (e.g., m/z 69, 219, 502). Tuning ensures the quadrupole is properly applying RF/DC voltages to accurately resolve the 1 amu difference required to spot the ⁷⁹Br/⁸¹Br isotopes.

Step 2: Sample Preparation

• Action: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade ethyl acetate. Spike the solution with 10 µL of Phenanthrene-d10 internal standard (100 µg/mL).

• Causality: Ethyl acetate is strictly chosen for its aprotic nature. Using protic solvents like methanol or water risks hydrolyzing the acid-sensitive 1,3-dioxolane ring back into the parent 4-bromo-2,5-dimethoxybenzaldehyde, yielding false negatives.

Step 3: Gas Chromatography (GC) Separation

• Action: Inject 1 µL (10:1 split) onto a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30m × 0.25mm × 0.25µm). Use Helium carrier gas at 1.0 mL/min. Program the oven: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 mins).

• Causality: The non-polar stationary phase with 5% phenyl substitution offers optimal π−π interactions with the aromatic ring of the analyte, preventing peak tailing and ensuring sharp elution.

Step 4: Electron Ionization (EI-MS) Acquisition

• Action: Operate the ion source at 230°C with an electron energy of exactly 70 eV. Scan range: m/z 40 to 400.

• Causality: 70 eV imparts approximately 6700 kJ/mol of internal energy to the molecules. This specific energy level is universally mandated because it standardizes the fragmentation cascade, allowing the resulting spectrum to be directly cross-referenced against NIST/EPA/NIH libraries.

Step 5: Self-Validation Checkpoints

• Checkpoint 1 (Chromatographic): The Phenanthrene-d10 internal standard must elute at its established retention time (±0.05 min). If it shifts, the column flow or temperature gradient is compromised, invalidating the run.

• Checkpoint 2 (Spectral): The molecular ion peaks at m/z 288 and 290 must exhibit a relative abundance ratio between 0.95 and 1.05. A deviation indicates detector saturation or co-eluting interference.

Self-validating GC-EI-MS analytical workflow for precursor identification.

Conclusion

The mass spectrometric identification of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane relies heavily on the predictable α -cleavage of the acetal ring, yielding a definitive base peak at m/z 73, coupled with the undeniable isotopic signature of the brominated aryl cation at m/z 215/217. By employing aprotic sample preparation and standardized 70 eV EI-MS conditions, laboratories can achieve robust, self-validating analytical results critical for forensic characterization and synthetic drug development.

References

• Mass Spectrometry - Fragmentation Patterns Chemistry LibreTexts URL:[Link]

• Use of Bromine and Bromo-Organic Compounds in Organic Synthesis Chemical Reviews (ACS Publications) URL:[Link]

• Identification of 2C-B in Hair by UHPLC-HRMS/MS. A Real Forensic Case National Center for Biotechnology Information (PMC) URL:[Link]

Physicochemical Properties and Synthetic Utility of 4-Bromo-2,5-dimethoxybenzaldehyde Acetal Derivatives: A Technical Guide

Executive Summary As a Senior Application Scientist, I frequently encounter challenges in multi-step organic synthesis where highly reactive functional groups must be temporarily masked to allow selective transformations elsewhere on the molecular scaffold. 4-Bromo-2,5-dimethoxybenzaldehyde (CAS 31558-41-5) is a privileged building block in medicinal chemistry, materials science, and the synthesis of PET-tracers and complex phenethylamines 1. Its structural significance stems from its dual functionality: a highly reactive electrophilic aldehyde group and an aryl bromide suitable for metal-catalyzed cross-coupling or halogen-metal exchange.

To leverage the aryl bromide without destroying the formyl group, the aldehyde must be protected as an acetal derivative—most commonly the dimethyl acetal or the cyclic ethylene acetal 2. This whitepaper provides an in-depth analysis of the physicochemical properties, structural causality, and rigorously validated protocols for the synthesis and manipulation of these acetal derivatives.

Structural and Electronic Causality

The physicochemical behavior of 4-bromo-2,5-dimethoxybenzaldehyde is dictated by the electronic asymmetry of its substituents. The two methoxy groups exert strong electron-donating (+R) effects, activating the aromatic ring, while the bromine atom exerts a moderate electron-withdrawing (-I) influence 1.

When the aldehyde is converted into an acetal (e.g., 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane), the sp2 -hybridized carbonyl carbon is rehybridized to an sp3 acetal carbon. The causality of this transformation is profound: it eliminates the electrophilic character of the carbonyl dipole, rendering the molecule highly stable under neutral and strongly basic conditions 3. The acetal acts as a robust protective shield, allowing the aryl bromide to undergo lithiation (using n-BuLi) or palladium-catalyzed couplings without unintended nucleophilic attack on the masked formyl group.

Physicochemical Properties: Quantitative Data

Understanding the physical properties of both the parent aldehyde and its acetal derivatives is critical for designing effective reaction, extraction, and purification workflows. Acetalization significantly alters the boiling point, melting point, and solubility profile of the compound.

Property	4-Bromo-2,5-dimethoxybenzaldehyde	Ethylene Acetal Derivative	Dimethyl Acetal Derivative
Molecular Formula	C₉H₉BrO₃	C₁₁H₁₃BrO₄	C₁₁H₁₅BrO₄
Molecular Weight	245.07 g/mol	289.12 g/mol	291.14 g/mol
Physical State	Off-white crystalline solid	Viscous oil / low-melting solid	Pale yellow liquid
Melting Point	132–135 °C	~70–75 °C	N/A (Liquid at RT)
Boiling Point	337.1 °C	>350 °C (Predicted)	>350 °C (Predicted)
Aqueous Solubility	Insoluble	Insoluble	Insoluble
Chemical Stability	Labile to nucleophiles	Stable to bases & Grignards	Stable to bases & Grignards

Experimental Protocols: A Self-Validating System

The following protocols detail the synthesis of the ethylene acetal derivative and its subsequent deprotection. The causality behind the choice of reagents is paramount: ethylene glycol is chosen for its ability to form a thermodynamically stable 5-membered 1,3-dioxolane ring, while p-Toluenesulfonic acid (PTSA) provides the necessary proton source without introducing aqueous complications 4. Toluene is utilized as the solvent to enable the azeotropic removal of water via a Dean-Stark apparatus, driving the equilibrium toward acetal formation according to Le Chatelier's principle.

Protocol A: Synthesis of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (Ethylene Acetal)

Objective: To mask the reactive aldehyde group for subsequent organometallic transformations.

Step-by-Step Methodology:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-2,5-dimethoxybenzaldehyde (10.0 g, 40.8 mmol), ethylene glycol (3.8 g, 61.2 mmol), and PTSA monohydrate (0.39 g, 2.0 mmol).

• Solvent Addition: Suspend the reactants in 100 mL of anhydrous toluene. Toluene's boiling point (110 °C) is ideal for azeotropic distillation.

• Azeotropic Distillation: Attach a Dean-Stark trap and a reflux condenser to the flask. Heat the mixture to reflux (approx. 115-120 °C bath temperature).

• Equilibrium Driving (Self-Validation): Monitor the collection of water in the Dean-Stark trap. The self-validating nature of this setup ensures that the reaction's progress is visually quantifiable; the cessation of water droplet formation (approx. 4-6 hours) directly correlates with the exhaustion of the limiting reagent 4.

• Quenching & Neutralization: Cool the reaction to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL). Causality Note: Failure to neutralize the acid will result in premature hydrolysis of the acetal during concentration.

• Extraction & Drying: Wash the organic phase with brine (50 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentration: Remove the toluene under reduced pressure using a rotary evaporator to yield the crude ethylene acetal.

• Analytical Validation: Confirm product identity via ¹H NMR. Look for the disappearance of the highly deshielded aldehyde proton at ~10.4 ppm and the appearance of the acetal methine proton at ~6.0 ppm, alongside the ethylene glycol backbone protons at ~4.0-4.2 ppm.

Protocol B: Acid-Catalyzed Deprotection (Hydrolysis)

Objective: To unmask the aldehyde post-functionalization.

Step-by-Step Methodology:

• Dissolve the functionalized acetal (10 mmol) in a mixture of THF (30 mL) and 2M aqueous HCl (15 mL).

• Stir the biphasic mixture vigorously at room temperature for 2-4 hours. The massive excess of water and acid drives the equilibrium back toward the aldehyde and diol.

• Extract the product with ethyl acetate (3 × 20 mL). Wash the combined organic layers with saturated NaHCO₃ until neutral, then dry over MgSO₄.

• Concentrate in vacuo to afford the regenerated, functionalized benzaldehyde.

Mechanistic and Workflow Visualizations

The following diagrams map the logical progression of the synthetic workflow and the precise electron-pushing mechanism of acetal formation.

Synthetic workflow leveraging acetal protection for selective aryl bromide functionalization.

Acid-catalyzed mechanism of cyclic acetal formation from 4-bromo-2,5-dimethoxybenzaldehyde.

References

• EvitaChem.Buy 4-Bromo-2,5-dimethoxybenzaldehyde (EVT-311524) | 31558-41-5.
• BenchChem.(2,5-Dimethoxyphenyl)acetaldehyde | CAS 33567-62-3.
• BenchChem.Application Note: Synthesis of 4-Bromobenzaldehyde Dimethyl Acetal.
• Universität Tübingen.Fluoride and its Applications to the Synthesis of Model Precursors for the Multi-step Synthesis of the PET-Tracer.

Sources

• 1. evitachem.com [evitachem.com]
• 2. (2,5-Dimethoxyphenyl)acetaldehyde|CAS 33567-62-3 [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. publikationen.uni-tuebingen.de [publikationen.uni-tuebingen.de]

Vibrational Dynamics and IR Spectroscopic Validation of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In advanced synthetic workflows, the protection of reactive functional groups is a critical step in preventing off-target nucleophilic attacks during multi-step syntheses. The compound 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane serves as the protected acetal derivative of 2,5-dimethoxy-4-bromobenzaldehyde—a highly utilized precursor in the synthesis of phenethylamine derivatives (such as 2C-B) and various pharmacological intermediates.

Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive, and highly deterministic method for validating this structural transformation. This technical guide elucidates the mechanistic causality behind the vibrational band shifts associated with this molecule and establishes a self-validating experimental protocol for its spectral characterization.

Mechanistic Causality of Spectral Shifts

As application scientists, we must interpret IR spectra not merely as a pattern-matching exercise, but as a direct observation of changing molecular dipole moments and atomic hybridization. The conversion of the precursor aldehyde to the 1,3-dioxolane acetal fundamentally alters the vibrational landscape of the molecule.

• Extinction of the Carbonyl Dipole ( sp2→sp3 ): The precursor, 2,5-dimethoxy-4-bromobenzaldehyde, features a highly polarized C=O double bond that yields a sharp, intense absorption at approximately 1690 cm⁻¹[1]. Upon reaction with ethylene glycol under acidic catalysis, the sp2 -hybridized carbonyl carbon is converted into an sp3 -hybridized acetal carbon. The complete disappearance of this 1690 cm⁻¹ band is the primary self-validating checkpoint for reaction completion.

• Emergence of the Acetal Network: The newly formed five-membered 1,3-dioxolane ring introduces a complex O−C−O vibrational system. This structural change manifests as strong, often overlapping C−O−C asymmetric and symmetric stretching bands in the 1100–1170 cm⁻¹ fingerprint region[2][3].

• Preservation of the Aromatic Core: The 1,2,4,5-tetrasubstituted benzene ring and its associated methoxy groups remain intact, serving as internal spectral standards. The heavy aryl-bromide ( C−Br ) bond remains stable, absorbing in the lower frequency region of 500–700 cm⁻¹ due to the large reduced mass of the bromine atom[4].

Quantitative Vibrational Band Assignments

The following table summarizes the deterministic IR absorption bands for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, structured for rapid comparative analysis.

Wavenumber (cm⁻¹)	Peak Intensity	Vibrational Mode	Structural Assignment	Diagnostic Value
2980 – 2830	Medium	ν(C−H) aliphatic	Methoxy −CH3​ and Dioxolane −CH2​−	Confirms presence of aliphatic protons.
1510, 1490	Strong	ν(C=C) aromatic	Tetrasubstituted benzene ring	Serves as an internal reference standard.
1210 – 1250	Strong	ν(C−O−C) asym	Aryl-alkyl ether (Methoxy groups)	Validates the preservation of methoxy substituents.
1100 – 1170	Very Strong	ν(O−C−O)	1,3-dioxolane ring (Acetal linkage)	Primary indicator of successful aldehyde protection [2][3].
1020 – 1040	Medium	ν(C−O−C) sym	Aryl-alkyl ether (Methoxy groups)	Secondary confirmation of ether linkages.
500 – 700	Medium-Weak	ν(C−Br)	Aryl-bromide bond	Confirms halogen retention on the aromatic ring[4].
~1690 (ABSENT)	N/A	ν(C=O)	Aldehyde carbonyl	Confirms total consumption of starting material [1].

Experimental Protocol: High-Fidelity FT-IR Acquisition

To ensure data integrity, the following step-by-step Attenuated Total Reflectance (ATR) FT-IR methodology incorporates built-in causality checks to validate both the instrument's performance and the sample's chemical identity.

Step 1: Instrument Calibration and Background Subtraction

• Clean the diamond ATR crystal meticulously using spectroscopic-grade isopropanol and a lint-free wipe.

• Acquire a background spectrum (minimum 32 scans, 4 cm⁻¹ resolution) to account for atmospheric CO2​ and ambient humidity. Causality: Failing to update the background will result in inverted CO2​ peaks (~2350 cm⁻¹) that can distort baseline normalization.

Step 2: Sample Application

• Transfer 1–2 mg of the crystalline 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane directly onto the center of the ATR crystal.

• Lower the ATR anvil and apply optimal pressure. Causality: Sufficient pressure is required to ensure the sample penetrates the evanescent wave generated at the crystal interface, which is critical for resolving the dense 1100–1170 cm⁻¹ acetal multiplet.

Step 3: Spectral Acquisition & Self-Validating Quality Control (QC)

• Acquire the sample spectrum from 4000 to 400 cm⁻¹.

• QC Checkpoint A (Purity): Interrogate the 1680–1700 cm⁻¹ region. If a peak is detected, the acetalization is incomplete, or the product has undergone hydrolysis back to the aldehyde.

• QC Checkpoint B (Moisture): Interrogate the 3200–3500 cm⁻¹ region. A broad band indicates water contamination, which requires the sample to be dried under vacuum before proceeding to downstream synthesis.

• QC Checkpoint C (Identity): Confirm the dominant presence of the O−C−O stretching bands between 1100 and 1170 cm⁻¹.

Workflow Visualization

Fig 1: Self-validating FT-IR workflow for confirming aldehyde acetalization.

References

• Open Access Journals. "Synthesis and Biological Activities of Novel Triazole Compounds Containing 1,3-Dioxolane Rings". Open Access Journals.[Link]

• Chemistry Steps. "Interpreting IR Spectra". Chemistry Steps.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Interpreting IR Spectra [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Melting Point Determination of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane: A Methodological and Predictive Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Core Focus: Structural causality, predictive thermodynamic properties, and USP-compliant analytical validation.

Chemical Context & Structural Causality

The compound 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (CAS: 681171-32-4)[1] is a highly specialized synthetic intermediate. It is predominantly utilized in the synthesis of substituted phenethylamines and novel neuropsychiatric drug candidates targeting the 5-HT2A receptor[2].

To understand its melting behavior, we must first analyze its synthesis from the parent aldehyde, 4-bromo-2,5-dimethoxybenzaldehyde , which exhibits a well-documented melting point of 132–135 °C[3].

The Thermodynamics of Acetalization

The conversion of the parent aldehyde to a 1,3-dioxolane ring fundamentally alters the molecule's crystal lattice energy. The parent aldehyde features a planar carbonyl group that facilitates strong dipole-dipole interactions and highly ordered crystalline packing. During acetalization with ethylene glycol, this planar group is replaced by a sterically bulky, sp3-hybridized dioxolane ring.

Causality of Property Shift: This increased conformational flexibility and loss of planarity disrupt the tight molecular packing. Consequently, the lattice energy decreases. While the heavy bromine atom and the rigid 2,5-dimethoxyaryl system maintain substantial van der Waals forces, the dioxolane derivative is predicted to exhibit a significantly depressed melting point relative to its parent, typically presenting as a low-melting crystalline solid.

Fig 1. Synthesis workflow of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane via acetalization.

Methodological Framework: USP <741> Compliance

To ensure analytical trustworthiness, the melting point determination must function as a self-validating system. We adhere strictly to the United States Pharmacopeia (USP) General Chapter <741> for Class Ia substances (crystalline or amorphous solids)[4],[5].

Causality Behind Experimental Parameters

Standardized melting point protocols are not arbitrary; they are designed to eliminate thermodynamic artifacts:

• Capillary Geometry: USP specifies a 0.2–0.3 mm wall thickness[4]. Thicker walls introduce thermal resistance, causing the sample temperature to lag behind the instrument's sensor, artificially inflating the recorded melting point.

• Heating Ramp (1 °C/min): A slow heating rate near the melting transition ensures that the heating block, the glass capillary, and the sample remain in thermal equilibrium[5].

• Self-Validation via Bracketing: The accuracy of the apparatus must be verified using USP Reference Standards that melt nearest to the test compound[4]. This transforms the procedure from a simple measurement into a calibrated, self-validating analytical system.

Fig 2. Step-by-step logical workflow for USP <741> Class Ia melting point determination.

Step-by-Step Experimental Protocol

Phase 1: Preparation and Packing

• Desiccation: Ensure the 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane sample is completely devoid of residual solvents (e.g., toluene from the Dean-Stark trap). Residual solvent acts as an impurity, causing freezing point depression.

• Pulverization: Grind the sample into a fine powder using an agate mortar. Rationale: Coarse crystals leave air pockets. Air is a poor thermal conductor, leading to uneven heating and a broadened melting range.

• Loading: Introduce the powder into a USP-compliant glass capillary. Drop the capillary through a 1-meter glass tube onto a hard surface to tightly pack the column to exactly 2.5–3.5 mm in height[4]. Rationale: Overfilling creates a vertical temperature gradient within the sample, obscuring the true onset point.

Phase 2: Execution and Observation

• Calibration Check: Run a USP Reference Standard (e.g., Vanillin or Acetanilide) to confirm instrument accuracy[4].

• Insertion: Preheat the block to 5 °C below the expected melting point of the acetal. Insert the capillary.

• Ramping: Initiate a strict 1 °C/min heating ramp[5].

• Data Capture:

  • Record Tonset​ (Collapse Point): The exact temperature where the solid detaches from the capillary wall, indicating the first liquid phase[4].

  • Record Tclear​ (Clear Point): The temperature where no solid phase remains[5].

Quantitative Data & Quality Control

The following table summarizes the critical parameters mandated by USP <741> and the mechanistic rationale for each, serving as a quick-reference guide for quality control personnel.

Parameter	USP <741> Specification	Experimental Value	Mechanistic Rationale
Capillary Length	~10 cm	10 cm	Standardizes the heat distribution profile across the instrument block.
Capillary ID	0.8 – 1.2 mm	1.0 mm	Ensures optimal sample thickness for visual or optical sensor clarity.
Wall Thickness	0.2 – 0.3 mm	0.25 mm	Minimizes thermal resistance between the heating block and the sample.
Fill Height	2.5 – 3.5 mm	3.0 mm	Prevents vertical thermal gradients within the sample powder column.
Insertion Temp	5 °C below MP	Texpected​−5 °C	Prevents premature melting while minimizing total thermal degradation time.
Heating Ramp	1 °C/min	1.0 °C/min	Maintains absolute thermal equilibrium between block, capillary, and sample.

Troubleshooting Deviations

• Broad Melting Range (>2 °C): A broad range is the primary indicator of impurity. For this specific synthesis, the most likely contaminant is unreacted 4-bromo-2,5-dimethoxybenzaldehyde. Because the parent aldehyde melts at 132–135 °C[3], its presence will significantly broaden the acetal's melting transition.

• Discoloration During Melt: If the sample darkens or bubbles before reaching the clear point, thermal decomposition is occurring. In this event, only the Tonset​ should be recorded, annotated as "melting with decomposition"[5].

References

• Determination of Melting Points According to Pharmacopeia Stanford Research Systems (thinkSRS) URL: [Link]

• USP <741> Melting Range or Temperature DrugFuture Pharmacopoeia Database URL: [Link]

• Therapeutic phenethylamine compositions and methods of use (WO2023156450A1)

Sources

• 1. 552845-84-8|2-(5-Bromo-2,4-dimethoxyphenyl)-1,3-dioxolane|BLD Pharm [bldpharm.com]
• 2. WO2023156450A1 - Therapeutic phenethylamine compositions and methods of use - Google Patents [patents.google.com]
• 3. 4-Bromo-2,5-dimethoxybenzaldehyde, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. thinksrs.com [thinksrs.com]
• 5. <741> MELTING RANGE OR TEMPERATURE [drugfuture.com]

An In-depth Technical Guide to the Toxicity and Safety of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the potential toxicity and safety considerations for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane. In the absence of a dedicated Safety Data Sheet (SDS) for this specific molecule, this document synthesizes data from structurally analogous compounds to build a robust framework for risk assessment and safe handling. By examining the toxicological profiles of the constituent moieties—the bromo-dimethoxyphenyl group and the dioxolane ring—we can extrapolate likely hazards, metabolic pathways, and appropriate safety protocols. This guide is intended to empower researchers with the knowledge necessary to mitigate risks and ensure a safe laboratory environment when working with this and similar novel chemical entities.

Introduction: A Molecule of Interest

2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a substituted aromatic compound with potential applications in organic synthesis and as an intermediate in the development of new chemical entities.[1][2] Its structure, featuring an aryl halide and a dioxolane functional group, necessitates a thorough evaluation of its potential hazards. The bromo-dimethoxyphenyl core is structurally related to psychoactive phenethylamines like 2C-B (4-bromo-2,5-dimethoxyphenethylamine), suggesting a potential for biological activity and associated toxicological concerns.[3][4][5] This guide will deconstruct the molecule to assess its likely toxicological and safety profile.

Predicted Physicochemical Properties and Hazards

Property	Predicted Value/Characteristic	Rationale and Comparative Data
Physical State	Likely a solid or high-boiling liquid at room temperature.	Aryl halides and substituted dioxolanes are often solids or liquids with low volatility.[1][6]
Solubility	Expected to have low solubility in water and good solubility in organic solvents.	The aromatic ring and bromo-substituent contribute to its lipophilicity.
Flammability	Potentially combustible.	Related dioxolane compounds are classified as combustible liquids.[6][7] Keep away from heat, sparks, and open flames.[6][7]
Stability	Stable under standard laboratory conditions.	Aryl halides are generally stable but may be sensitive to light.[1][6] Some dioxolanes can form explosive peroxides.[7]

Toxicological Profile: An Evidence-Based Extrapolation

The toxicological assessment of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is based on the known hazards of its structural analogues.

Acute Toxicity

Based on data from similar compounds, the primary routes of acute toxicity are likely ingestion and skin/eye contact.

• Oral Toxicity: Structurally related compounds such as 2-(2-Bromophenyl)-1,3-dioxolane and 5-Bromo-5-nitro-1,3-dioxane are classified as harmful if swallowed.[8] Therefore, it is prudent to assume that 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane may also be harmful upon ingestion.

• Dermal and Eye Irritation: The presence of the bromo-dimethoxyphenyl group, as seen in 4-Bromo-2,5-dimethoxybenzaldehyde, suggests a high potential for skin and eye irritation.[9] Similarly, other bromo-dioxolane compounds are known to cause skin and eye irritation.[6]

Chronic and Systemic Toxicity

The long-term toxicological effects are more challenging to predict but warrant careful consideration due to the structural similarities to known psychoactive and neurotoxic compounds.

• Neurotoxicity: The close structural relationship to 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a known psychoactive substance, is a significant concern.[3][5] Animal studies on related compounds suggest potential neurotoxic properties.[3]

• Metabolism and Potential for Bioactivation: The metabolism of similar phenethylamines involves enzymes like monoamine oxidase (MAO) and cytochrome P450 (CYP) enzymes.[4][5] Key metabolic pathways include O-demethylation and oxidative deamination.[4][10] It is plausible that 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane could undergo similar metabolic processes, potentially leading to the formation of reactive metabolites.

Mutagenicity and Carcinogenicity

There is currently no data to suggest that this compound or its close analogues are mutagenic or carcinogenic. However, the absence of data does not confirm the absence of effect.

Safety and Handling

A rigorous approach to safety is paramount when handling novel compounds with an uncharacterized toxicological profile.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Caption: Personal Protective Equipment (PPE) Workflow.

Engineering Controls

Engineering controls are designed to minimize exposure at the source.

• Ventilation: All handling of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane should be conducted in a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[1][7]

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[6][7] It should be stored in a tightly sealed container to prevent degradation and potential peroxide formation.[7]

Experimental Protocol: Safe Handling Workflow

The following step-by-step protocol outlines the essential procedures for safely handling 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane in a laboratory setting.

• Preparation:

  • Don all required PPE as outlined in the diagram above.

  • Ensure the chemical fume hood is functioning correctly.

  • Have spill containment materials readily available.

• Handling:

  • Conduct all weighing and transfers of the compound within the fume hood.

  • Use appropriate tools (spatulas, etc.) to avoid direct contact.

  • If dissolving the compound, add it slowly to the solvent to avoid splashing.

• Post-Handling:

  • Decontaminate all surfaces and equipment that came into contact with the compound.

  • Dispose of waste in a designated, labeled hazardous waste container.[6][9]

  • Wash hands thoroughly after handling, even if gloves were worn.[6][9]

Caption: Safe Handling Workflow for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][9] Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash skin with plenty of soap and water.[6][9] If irritation persists, seek medical attention.
Inhalation	Move the affected person to fresh air.[6] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical attention and provide the SDS or this guide to the medical professional.

Conclusion

While a specific, comprehensive toxicological dataset for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is not yet established, a precautionary approach based on the known hazards of its structural analogues is essential. The potential for this compound to be harmful if swallowed and to cause skin and eye irritation, coupled with the neurotoxicological concerns raised by its similarity to 2C-B, underscores the need for stringent adherence to safety protocols. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can significantly mitigate the risks associated with the study of this novel chemical.

References

• Aryl Halides: Definition and Applications. (n.d.). Scribd. Retrieved from [Link]

• SAFETY DATA SHEET for 2-(2-Bromoethyl)-1,3-dioxolane. (2014, December 12). Fisher Scientific.
• SAFETY DATA SHEET for 1,3-Dioxolane. (2025, November 6). Sigma-Aldrich.

• The Clinical Toxicology of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B): The Severity of Poisoning After Exposure to Low to Moderate and High Doses. (n.d.). ResearchGate. Retrieved from [Link]

• An In-depth Technical Guide to 2-Bromo-4,5-dimethoxyphenethylamine: Chemical Properties and Structure. (2025). Benchchem.
• 4-Bromo-2,5-dimethoxyphenethylamine (2C-B): A review of the public domain literature. (n.d.).
• SAFETY DATA SHEET for 4-Bromo-2,5-dimethoxybenzaldehyde. (2025, December 25). Fisher Scientific.
• 2C-B synthesis without LAH. (n.d.). designer-drug.com.
• 2C-B Synthesis Methods and Yields. (n.d.). Scribd.
• SAFETY DATA SHEET for 2-(2-Bromoethyl)-2-methyl-1,3-dioxolane. (2025, February 3). TCI Chemicals.
• Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compound. (n.d.). Semantic Scholar.
• Designer drugs 2,5-dimethoxy-4-bromo-amphetamine (DOB) and 2,5-dimethoxy-4-bromo-methamphetamine (MDOB): studies on their metabolism and toxicological detection in rat urine using gas chromatographic/mass spectrometric techniques. (2006, April 15). PubMed.
• SAFETY DATA SHEET for 2-(2-Bromophenyl)-1,3-dioxolane. (2025, October 29). Tokyo Chemical Industry.
• Lewis Acid-Mediated Displacements of Alkoxydioxolanes: Synthesis of a 1,2-Dioxolane Natural Product. (n.d.).

• Aryl halide. (n.d.). Wikipedia. Retrieved from [Link]

• 2C-B Synthesis Guide. (n.d.). Scribd.
• SAFETY DATA SHEET for 2-Bromo-4,5-dimethoxycinnamic acid. (2025, October 7). Thermo Fisher Scientific.
• SAFETY DATA SHEET for 5-Bromo-5-nitro-1,3-dioxane. (2014, June 29). Sigma-Aldrich.

Sources

• 1. scribd.com [scribd.com]
• 2. Aryl halide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. Designer drugs 2,5-dimethoxy-4-bromo-amphetamine (DOB) and 2,5-dimethoxy-4-bromo-methamphetamine (MDOB): studies on their metabolism and toxicological detection in rat urine using gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Suzuki-Miyaura cross-coupling using 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Application Note & Protocol: High-Efficiency Suzuki-Miyaura Cross-Coupling of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Executive Summary

The synthesis of complex pharmaceutical intermediates, such as targeted BRD9 inhibitors and neuroactive phenethylamine derivatives, frequently relies on the versatile 4-bromo-2,5-dimethoxybenzaldehyde scaffold[1]. However, subjecting unprotected benzaldehydes directly to palladium-catalyzed cross-coupling often leads to unwanted side reactions, including nucleophilic attack, aldol condensations, or catalyst poisoning via carbonyl coordination.

By pre-protecting the aldehyde as a 1,3-dioxolane acetal, chemists can navigate these alkaline coupling conditions safely. This application note provides a comprehensive, self-validating protocol for the Suzuki-Miyaura cross-coupling of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane , detailing the mechanistic causality behind catalyst selection, solvent systems, and reaction monitoring.

Mechanistic Rationale & Structural Causality

The Electronic Challenge of the 2,5-Dimethoxy System

In a standard Suzuki-Miyaura coupling, the rate-determining step is typically the oxidative addition of the palladium(0) catalyst into the aryl halide bond. The 2,5-dimethoxy groups on our target substrate are strongly electron-donating via resonance. This electron richness increases the electron density of the aromatic ring, thereby strengthening the C–Br bond and raising the activation energy required for oxidative addition[2].

Overcoming Deactivation via Catalyst Design

To counteract this electronic deactivation, the selection of the palladium ligand is critical. While simple monodentate ligands like triphenylphosphine (PPh₃) often struggle, yielding incomplete conversions, bidentate ligands with a wide bite angle—such as dppf (1,1'-Bis(diphenylphosphino)ferrocene)—provide sufficient electron density to the palladium center to accelerate oxidative addition while stabilizing the intermediate against premature decomposition[2]. Alternatively, micellar catalysis environments using surfactants like TPGS-750-M can force high local concentrations of the catalyst and substrate, enabling these challenging couplings even at room temperature in aqueous media[3].

The Role of the Biphasic Solvent System

The protocol utilizes a Toluene/Water (4:1 v/v) biphasic system. The causality here is two-fold:

• Solubility : Toluene completely dissolves the lipophilic acetal and the arylboronic acid, while water dissolves the inorganic base (K₃PO₄).

• Interface Dynamics : The crucial transmetalation step requires the formation of a palladium-hydroxo or palladium-alkoxo complex. The aqueous-organic interface facilitates the transfer of the base to the boronic acid, forming the reactive boronate species necessary for transmetalation.

Workflow Visualization

Fig 1: Synthetic workflow from aldehyde protection to Suzuki-Miyaura coupling and subsequent acidic deprotection.

Self-Validating Experimental Protocol

This protocol describes the coupling of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane with a standard arylboronic acid (e.g., p-tolylboronic acid).

Phase 1: Preparation & Degassing

• Charge the Reactor : To an oven-dried, argon-purged Schlenk flask, add 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (1.0 equiv, 10 mmol) and the selected arylboronic acid (1.2 equiv, 12 mmol).

• Add Base : Add anhydrous Potassium Phosphate (K₃PO₄) (3.0 equiv, 30 mmol). Rationale: K₃PO₄ is a strong, non-nucleophilic base that efficiently activates the boronic acid without cleaving the sensitive acetal.

• Solvent Addition : Add 40 mL of Toluene and 10 mL of Deionized Water.

• Degassing (Critical Step) : Sparge the biphasic mixture with Argon for 15–20 minutes while stirring vigorously.

  • Self-Validation: The mixture will appear as a cloudy, pale suspension. Proper degassing is validated by the lack of bubble formation upon resting. Failure to remove oxygen will result in the rapid oxidation of Pd(0) to an inactive peroxo complex, halting the reaction.

Phase 2: Catalysis & Monitoring

• Catalyst Addition : Quickly remove the septum under positive Argon flow and add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

  • Self-Validation: Upon addition, the mixture will immediately shift to a reddish-orange hue, indicating the presence of the active Pd(II) pre-catalyst.

• Heating : Heat the reaction mixture to 100 °C under vigorous stirring (800+ rpm) for 12 hours. High RPM is required to maximize the surface area of the biphasic interface.

• Reaction Monitoring : After 8 hours, sample the organic (upper) layer. Perform TLC (Hexanes:EtOAc 4:1).

  • Self-Validation: The starting bromide (Rf ~0.55, strongly UV-active) should be completely consumed, replaced by a new, more polar biaryl spot (Rf ~0.40). The reaction mixture itself will darken significantly, often precipitating black Pd(0) particles ("Pd black") as the catalyst completes its lifecycle.

Phase 3: Quenching & Purification

• Phase Separation : Cool the mixture to room temperature. Add 20 mL of Ethyl Acetate and 20 mL of Brine. Transfer to a separatory funnel. Rationale: Brine disrupts the emulsion formed by the phosphate salts and organic solvents.

• Extraction : Separate the aqueous layer and extract twice more with 20 mL EtOAc. Combine the organic layers.

• Filtration : Dry the organic phase over anhydrous Na₂SO₄. Filter the dried solution through a 2-inch plug of Celite layered over Silica Gel.

  • Causality: This dual-layer plug is mandatory. Celite traps the fine, pyrophoric Pd black particles, while the silica strips away highly polar phosphine oxide byproducts, preventing product degradation during concentration.

• Concentration : Evaporate the solvent under reduced pressure to yield the crude biaryl acetal, which can be purified via flash column chromatography or carried directly into acidic deprotection (e.g., using 1M HCl in THF) to reveal the biaryl aldehyde.

Catalytic Cycle Dynamics

Fig 2: Palladium-catalyzed Suzuki-Miyaura cycle. The electron-rich nature of the aryl bromide necessitates robust ligands for efficient oxidative addition.

Quantitative Data & Optimization Matrix

To guide further process development, the following table summarizes the optimization landscape for this specific electron-rich aryl bromide scaffold.

Catalyst System (5 mol%)	Base (3 eq)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Rationale / Observation
Pd(PPh₃)₄	Na₂CO₃	1,4-Dioxane / H₂O	90	62%	Moderate yield. Monodentate PPh₃ struggles to overcome the high activation barrier of the electron-rich C–Br bond.
Pd(dppf)Cl₂	K₃PO₄	Toluene / H₂O	100	88%	Optimal standard. The wide bite angle of dppf accelerates oxidative addition and prevents catalyst poisoning[2].
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene / H₂O	100	94%	Excellent yield. Buchwald ligands are highly active for electronically deactivated aryl bromides.
Pd NPs / TPGS-750-M	Et₃N	Water (Micellar)	22	85%	Green alternative. The micellar environment forces high local concentrations, enabling room-temperature coupling[3].

Troubleshooting Common Issues

• Incomplete Conversion : Usually caused by inadequate degassing (catalyst death) or insufficient mixing. Ensure stirring is >800 rpm to maintain the biphasic emulsion.

• Protodeboronation : If the boronic acid is consumed but the aryl bromide remains, the boronic acid is degrading. Reduce the temperature slightly or use a slow-addition syringe pump for the boronic acid.

• Acetal Cleavage : If the free aldehyde is observed during the reaction, the base may be exhausted, or the water used was slightly acidic. Ensure anhydrous, high-quality K₃PO₄ is used.

Sources

• 1. Structure-Based Design of an in Vivo Active Selective BRD9 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20250270173A1 - Pyridine derivatives for treating psychiatric disorders - Google Patents [patents.google.com]
• 3. Manipulating Micellar Environments for Enhancing Transition Metal-Catalyzed Cross-Couplings in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Utilization of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane in Alkaloid Synthesis

Executive Summary

The synthesis of 2,5-dimethoxy-4-substituted phenethylamines (commonly referred to as the "2C" series) and their amphetamine homologues (the "DOx" series) represents a cornerstone in the development of 5-HT2A receptor agonists and novel psychoplastogens[1]. A critical bottleneck in synthesizing diverse libraries of these alkaloids is the regioselective functionalization of the C4 position on the aromatic ring.

This application note details the use of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane as a highly versatile, protected synthetic intermediate. By masking the reactive aldehyde moiety, this intermediate enables harsh organometallic transformations—specifically lithium-halogen exchange—allowing researchers to introduce a vast array of pharmacophores at the C4 position prior to assembling the final phenethylamine scaffold[1][2].

Chemical Rationale & Mechanistic Causality

The starting material, 4-bromo-2,5-dimethoxybenzaldehyde, possesses two highly reactive sites: the electrophilic carbonyl carbon of the aldehyde and the C4-bromide[3].

The Causality of Protection: To modify the C4 position via metal-halogen exchange (e.g., using n -butyllithium), the aldehyde must be protected. If left unprotected, the generated aryllithium species would immediately undergo intermolecular nucleophilic attack on the aldehyde of an adjacent molecule, leading to uncontrolled polymerization and complex alcohol byproducts.

Converting the aldehyde to a 1,3-dioxolane acetal neutralizes its electrophilicity. Acetals are highly stable to strong bases and nucleophiles. The reaction is driven by thermodynamic control; using ethylene glycol and a catalytic amount of p -toluenesulfonic acid (TsOH) in toluene under reflux allows for the continuous azeotropic removal of water via a Dean-Stark apparatus, pushing the equilibrium entirely toward the protected dioxolane[4]. Once protected, the C4-bromide can be cleanly exchanged with lithium at cryogenic temperatures (-78 °C) to form a stable aryllithium intermediate, which can then be trapped by various electrophiles.

Synthetic Workflow Overview

The following diagram illustrates the logical progression from the commercially available benzaldehyde to the final alkaloid, highlighting the strategic role of the dioxolane intermediate.

Figure 1: Step-by-step synthetic workflow for 2,5-dimethoxy-4-substituted phenethylamines using a dioxolane protecting strategy.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process visual and analytical checks to ensure high-fidelity execution.

Protocol A: Acetalization (Aldehyde Protection)

Objective: Synthesize 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 4-bromo-2,5-dimethoxybenzaldehyde (1.0 equiv) in anhydrous toluene (0.2 M)[3][4].

• Reagents: Add ethylene glycol (1.5 equiv) and TsOH·H₂O (0.05 equiv).

• Reaction: Heat the mixture to reflux (approx. 110 °C).

  • Self-Validation Check: Monitor the Dean-Stark trap. The reaction is complete when water ceases to collect (typically 4–6 hours). TLC (Hexane:EtOAc 4:1) should show the disappearance of the UV-active aldehyde spot and the appearance of a higher Rf​ acetal spot.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ to neutralize the TsOH, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the dioxolane as a crystalline solid.

Protocol B: Lithium-Halogen Exchange and C4-Functionalization

Objective: Introduce a novel pharmacophore at the C4 position.

• Preparation: Dissolve the protected dioxolane (1.0 equiv) in anhydrous THF (0.1 M) under a strict inert atmosphere (Argon/N₂).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add n -butyllithium (1.1 equiv, 2.5 M in hexanes).

  • Self-Validation Check: A distinct color change from colorless to pale/deep yellow indicates the successful formation of the aryllithium species. Stir for 30 minutes at -78 °C.

• Electrophilic Trapping: Slowly add the desired electrophile (1.2 equiv, e.g., dimethyl disulfide for a methylthio substitution) dissolved in a small volume of THF.

• Quenching: Allow the mixture to slowly warm to room temperature over 2 hours. Quench with saturated aqueous NH₄Cl. Extract with diethyl ether, dry, and concentrate.

Protocol C: Deprotection and Henry (Nitroaldol) Reaction

Objective: Unmask the aldehyde and form the nitrostyrene intermediate.

• Deprotection: Dissolve the crude C4-functionalized dioxolane in THF. Add 2 M aqueous HCl (10 volumes) and stir at room temperature for 2 hours. Extract with dichloromethane (DCM) and concentrate to yield the substituted benzaldehyde.

• Henry Reaction: Dissolve the aldehyde in nitromethane (5.0 equiv). Add ammonium acetate (0.5 equiv) and heat to 80 °C for 4 hours.

  • Self-Validation Check: The solution will turn deep red/orange. Upon cooling and addition of isopropanol, the nitrostyrene intermediate will precipitate as bright yellow/orange crystals.

Protocol D: Reduction to Phenethylamine

Objective: Reduce the nitrostyrene to the final target alkaloid.

• Reduction: Suspend LiAlH₄ (4.0 equiv) in anhydrous THF at 0 °C. Slowly add the nitrostyrene dissolved in THF dropwise.

• Reflux: Heat the mixture to reflux for 4 hours.

  • Self-Validation Check: The intense yellow color of the nitrostyrene will completely dissipate, yielding a milky, colorless suspension.

• Fieser Workup: Cool to 0 °C. Carefully quench by sequentially adding water ( x mL per x g of LiAlH₄), 15% NaOH ( x mL), and water ( 3x mL). Filter the granular aluminum salts, concentrate the filtrate, and precipitate the final amine as a hydrochloride salt using ethereal HCl.

Quantitative Data: C4-Substitution Yields

The versatility of the dioxolane-protected aryllithium intermediate allows for the synthesis of highly diverse 5-HT2A ligands[1][2]. Table 1 summarizes typical electrophiles and their corresponding yields.

Target Alkaloid Class	Electrophile Used ( E+ )	Resulting C4-Substituent	Yield (Steps B+C)	Biological Note
2C-D (Alkyl)	Iodomethane (MeI)	-CH₃	82%	Short-acting psychedelic
2C-T-2 (Thioalkyl)	Dimethyl disulfide (MeSSMe)	-SCH₃	78%	High 5-HT2A affinity
2C-F (Halogen)	N-Fluorobenzenesulfonimide	-F	61%	Reduced potency
CYB210010 Precursor	Trifluoromethyl disulfide	-SCF₃	65%	Potent, long-acting agonist[1]

Table 1: Representative yields for the functionalization of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane via lithium-halogen exchange.

Biological Application: 5-HT2A Receptor Activation

Phenethylamines synthesized via this pathway (such as CYB210010) are potent agonists of the Serotonin 5-HT2A receptor[1][5]. Activation of this Gq-coupled GPCR is the primary mechanism driving the neuroplastic and psychoplastogenic effects observed in preclinical models of psychiatric disorders[6].

Figure 2: 5-HT2A receptor signaling cascade triggered by synthetic phenethylamine agonists, leading to neuroplasticity.

References

• Regioselective Magnesiations of Aromatics and Heterocycles Using sBu2Mg and Bis-Magnesium Amides in Hydrocarbon Solvents. Ludwig-Maximilians-Universität München. Available at:[Link][4]

• Synthesis and Structure–Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link][1][5][6]

• Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Pharmacology (PMC). Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2,5-dimethoxybenzaldehyde | 31558-41-5 [chemicalbook.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Use of 1,3-Dioxolane Protection in the Synthesis of Phenethylamine Precursors

Abstract

The synthesis of substituted phenethylamines, a critical pharmacophore in many drug candidates, often requires multi-step sequences where the reactivity of various functional groups must be precisely controlled. Carbonyl compounds, such as substituted phenylacetaldehydes and phenylacetones, are key precursors to these targets. However, the high reactivity of the carbonyl group towards nucleophiles, bases, and reducing agents necessitates a robust protection strategy.[1][2] This application note provides a detailed guide to the use of 1,3-dioxolane as a protecting group for these carbonyl precursors. We present the mechanistic rationale, detailed experimental protocols for protection and deprotection, characterization data, and troubleshooting insights for researchers in organic synthesis and drug development.

The Strategic Imperative for Carbonyl Protection

In a multi-step synthesis, it is crucial to ensure that a reagent reacts only at the intended site.[3] The carbonyl group of a phenethylamine precursor is electrophilic and susceptible to unwanted side reactions during transformations elsewhere in the molecule, such as:

• Organometallic Additions: Grignard or organolithium reagents intended to react with another functional group (e.g., an ester or halide) would readily attack the unprotected carbonyl.

• Hydride Reductions: Reagents like LiAlH₄, used to reduce another functional group, would also reduce the precursor's aldehyde or ketone functionality.

• Basic Conditions: Strong bases can induce undesired aldol condensations or other enolate chemistry.

Converting the carbonyl to a 1,3-dioxolane (a cyclic acetal) temporarily masks its reactivity.[4] The resulting five-membered ring is stable to a wide range of non-acidic reagents, including nucleophiles, bases, and hydrides, making it an ideal protecting group.[1][5]

Mechanism of 1,3-Dioxolane Formation and Cleavage

The formation of a 1,3-dioxolane is a reversible, acid-catalyzed reaction between a carbonyl compound and ethylene glycol.[1] The success of the reaction hinges on shifting the equilibrium toward the product.

Protection Mechanism

The reaction proceeds via several key steps, typically catalyzed by an acid such as p-toluenesulfonic acid (p-TsOH).[2][6]

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon.[6]

• Nucleophilic Attack: A hydroxyl group from ethylene glycol attacks the activated carbonyl carbon, forming a hemiacetal intermediate.[6]

• Proton Transfer & Water Elimination: The hemiacetal's hydroxyl group is protonated, turning it into a good leaving group (-OH₂⁺). Subsequent elimination of a water molecule forms a resonance-stabilized oxonium ion.

• Intramolecular Cyclization: The second hydroxyl group of the ethylene glycol molecule attacks the oxonium ion in an intramolecular fashion.[6]

• Deprotonation: The final step is the deprotonation of the cyclic oxonium ion, which yields the 1,3-dioxolane and regenerates the acid catalyst.

To drive this equilibrium-based reaction to completion, the water generated as a byproduct must be continuously removed.[7] This is most effectively achieved by azeotropic distillation using a Dean-Stark apparatus .[8][9]

Deprotection Mechanism

The regeneration of the carbonyl group is achieved by acid-catalyzed hydrolysis, which is the reverse of the protection mechanism.[10] The reaction is driven to completion by the presence of a large excess of water.[11]

Experimental Protocols & Data

This section provides detailed, step-by-step methodologies for the protection of a model phenethylamine precursor, phenylacetaldehyde, and its subsequent deprotection.

Protocol 1: Protection of Phenylacetaldehyde

This protocol describes the formation of 2-benzyl-1,3-dioxolane.[12]

Materials & Reagents:

Reagent	Formula	MW ( g/mol )	Amount	Moles	Eq.
Phenylacetaldehyde	C₈H₈O	120.15	12.0 g	0.10	1.0
Ethylene Glycol	C₂H₆O₂	62.07	7.45 g (6.7 mL)	0.12	1.2
p-TsOH·H₂O	C₇H₈O₃S·H₂O	190.22	190 mg	0.001	0.01
Toluene	C₇H₈	92.14	150 mL	-	-

Experimental Workflow Diagram:

Caption: Workflow for 1,3-Dioxolane Protection.

Procedure:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add phenylacetaldehyde (12.0 g, 0.10 mol), ethylene glycol (7.45 g, 0.12 mol), p-toluenesulfonic acid monohydrate (190 mg, 1.0 mmol), and toluene (150 mL).[2]

• Assembly: Attach a Dean-Stark trap and a reflux condenser to the flask.[8] Fill the trap with toluene.

• Reaction: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.[7] Water, being denser, will separate to the bottom of the trap.

• Monitoring: Continue reflux until no more water collects in the trap (approximately 0.10 mol or 1.8 mL). The reaction progress can also be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot is consumed. Reaction times typically range from 2 to 5 hours.[2]

• Work-up: Once complete, cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 50 mL) to neutralize the acid catalyst.[1] Follow with a wash of brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: The crude product, 2-benzyl-1,3-dioxolane, can be purified by vacuum distillation to yield a clear, colorless to pale yellow liquid.[12]

Characterization of 2-Benzyl-1,3-dioxolane

Spectroscopic analysis is essential to confirm the identity and purity of the protected product.

Technique	Expected Data for 2-Benzyl-1,3-dioxolane[13][14][15]
¹H NMR	δ 7.20-7.35 (m, 5H, Ar-H), 5.15 (t, 1H, O-CH-O), 3.85-4.05 (m, 4H, O-CH₂-CH₂-O), 3.00 (d, 2H, Ar-CH₂)
¹³C NMR	δ 137.5 (Ar-C), 129.5 (Ar-CH), 128.4 (Ar-CH), 126.6 (Ar-CH), 103.8 (O-CH-O), 65.2 (O-CH₂), 41.8 (Ar-CH₂)
IR (Infrared)	~2880 cm⁻¹ (C-H stretch, acetal), ~1100 cm⁻¹ (C-O stretch, strong), Absence of strong C=O stretch (~1720 cm⁻¹)
MS (Mass Spec)	m/z (%): 164 (M⁺), 163, 91 (tropylium ion, base peak), 73

Protocol 2: Deprotection of 2-Benzyl-1,3-dioxolane

This protocol regenerates the phenylacetaldehyde from its protected form.

Procedure:

• Setup: In a 100 mL round-bottom flask, dissolve the 2-benzyl-1,3-dioxolane (e.g., 5.0 g) in a mixture of acetone (40 mL) and water (10 mL).[1]

• Reaction: Add a catalytic amount of 2M hydrochloric acid (e.g., 2 mL). Stir the mixture at room temperature.[1]

• Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically 1-6 hours).

• Work-up: Carefully neutralize the acid by adding saturated aqueous NaHCO₃ solution until effervescence ceases.

• Isolation: Remove the bulk of the acetone under reduced pressure. Extract the aqueous residue with an organic solvent (e.g., diethyl ether or ethyl acetate, 3 x 30 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to yield the deprotected phenylacetaldehyde. Further purification can be performed if necessary.

Conclusion

The use of 1,3-dioxolane provides a robust and reliable method for the protection of carbonyl functionalities in phenethylamine precursors. The formation and cleavage are high-yielding and procedurally straightforward. This strategy enables chemists to perform a wide array of chemical transformations on other parts of the molecule without interference from the highly reactive carbonyl group, thereby facilitating complex and efficient synthetic routes in drug discovery and development.

References

• Total Synthesis. Acetal Protecting Group & Mechanism. Available from: [Link]

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. Available from: [Link]

• Slideshare. Protection of carbonyl and carboxyl group. Available from: [Link]

• Wikipedia. Dioxolane. Available from: [Link]

• Scribd. 1,3-Dioxanes, 1,3-Dioxolanes. Available from: [Link]

• PubChem. 2-Benzyl-1,3-dioxolane. National Center for Biotechnology Information. Available from: [Link]

• Westin, J. Protecting Groups - Organic Chemistry. Available from: [Link]

• Unknown Source. Protecting groups in organic synthesis + H2O. Available from: [Link]

• Wikipedia. Dean–Stark apparatus. Available from: [Link]

• Oku, A., et al. (1989). Simple and Chemoselective Deprotection of Acetals. Chemistry Letters.

• Adkins, H., & Nissen, B. H. Acetal. Organic Syntheses. Available from: [Link]

• Dong, V. M., & Riedel, J. (2017). Dean-Stark Trap: Principle, Use in Chemical Reactions. JoVE. Available from: [Link]

• Orick Médico Sarl. Dean-Stark Apparatus. Available from: [Link]

• Hassner, A., et al. (2012). A Mild, Room-Temperature Protection of Ketones and Aldehydes as 1,3-Dioxolanes under Basic Conditions. Synthesis.
• Zhang, L., et al. (2016). P-toluene Sulfonic Acid Catalyst in Synthesis of Ethylene Glycol Butyl Ether Acetate.

• Roberts, J. D., & Caserio, M. C. (2021). 16.9: Protection of Carbonyl Groups. Chemistry LibreTexts. Available from: [Link]

• Royal Society of Chemistry. Dean-Stark apparatus. Education in Chemistry. Available from: [Link]

• Taylor & Francis. Dean-Stark apparatus – Knowledge and References. Available from: [Link]

• Hassner, A., Bandi, C. R., & Panchgalle, S. (2012). A Mild, Room-Temperature Protection of Ketones and Aldehydes as 1,3-Dioxolanes under Basic Conditions. Synthesis, 44(17), 2773-2776.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. jackwestin.com [jackwestin.com]
• 4. Protection of carbonyl and carboxyl group | PPTX [slideshare.net]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jove.com [jove.com]
• 8. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 9. orickmedicosarl.com [orickmedicosarl.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 2-BENZYL-1,3-DIOXOLANE | 101-49-5 [chemicalbook.com]
• 13. 2-Benzyl-1,3-dioxolane | C10H12O2 | CID 7562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 2-BENZYL-1,3-DIOXOLANE(101-49-5) 1H NMR [m.chemicalbook.com]
• 15. CAS 101-49-5: 2-Benzyl-1,3-dioxolane | CymitQuimica [cymitquimica.com]

catalytic acetalization of 4-bromo-2,5-dimethoxybenzaldehyde with ethylene glycol

Application Note: Catalytic Acetalization of 4-Bromo-2,5-dimethoxybenzaldehyde with Ethylene Glycol

Strategic Context and Rationale

4-Bromo-2,5-dimethoxybenzaldehyde is a highly versatile, electron-rich aromatic building block frequently utilized in the drug development of functionalized phenethylamines (e.g., 5-HT2A receptor ligands) and advanced molecular materials. However, the inherent electrophilicity of the aldehyde carbonyl group makes it highly susceptible to unwanted side reactions during subsequent synthetic steps that involve strong nucleophiles (such as Grignard or organolithium reagents) or harsh reducing agents.

To circumvent this vulnerability, the aldehyde must be chemically masked. The catalytic acetalization with ethylene glycol to form 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is the premier protection strategy [1]. The resulting 1,3-dioxolane ring is thermodynamically stable under basic and nucleophilic conditions, yet it can be cleanly cleaved back to the aldehyde using mild aqueous acid when required.

Mechanistic Causality and Reaction Design

The formation of a cyclic acetal is a classic equilibrium-driven, acid-catalyzed process. Every reagent and condition chosen in this protocol serves a specific, causal purpose to drive the reaction forward while preserving the integrity of the aromatic ring.

• Catalyst Selection: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) is selected as the Brønsted acid catalyst. Unlike harsh mineral acids (e.g., H₂SO₄) which can induce ether cleavage or unwanted ring sulfonation on the electron-rich dimethoxy-substituted aromatic ring, p-TsOH provides precise acidity to protonate the carbonyl oxygen while remaining highly soluble in the organic phase[2].

• Thermodynamic Control: The reaction between the aldehyde and ethylene glycol yields the acetal and exactly one equivalent of water. Because the reaction is reversible, Le Chatelier's principle dictates that water must be continuously removed to prevent hydrolysis. Toluene is utilized as the solvent because it forms a minimum-boiling azeotrope with water (boiling point 85°C), allowing for efficient, continuous water removal via a Dean-Stark apparatus [3].

Mechanistic Pathway of Acid-Catalyzed Acetalization

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating: the physical collection of water in the Dean-Stark trap serves as a real-time stoichiometric indicator of reaction progress. When the theoretical volume of water is reached, the scientist can confidently terminate the reaction.

Materials Required:

• 4-Bromo-2,5-dimethoxybenzaldehyde: 10.0 g (40.8 mmol, 1.0 eq)

• Ethylene glycol: 3.8 g (61.2 mmol, 1.5 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O): 0.39 g (2.0 mmol, 0.05 eq)

• Toluene (anhydrous): 100 mL

• Saturated aqueous NaHCO₃ solution: 50 mL

• Anhydrous Na₂SO₄

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 10.0 g of 4-bromo-2,5-dimethoxybenzaldehyde, 100 mL of toluene, 3.8 g of ethylene glycol, and 0.39 g of p-TsOH·H₂O.

• Azeotropic Reflux: Attach a Dean-Stark trap fitted with a reflux condenser to the flask. Heat the mixture to a vigorous reflux (approx. 110°C) using a heating mantle.

• In-Process Monitoring: Monitor the collection of water in the graduated side-arm of the Dean-Stark trap. The reaction is deemed complete when water ceases to collect. For 40.8 mmol of starting material, the theoretical yield of water is approximately 0.73 mL. This typically requires 4 to 6 hours of reflux.

• Crucial Quenching Step: Remove the heat source and allow the reaction to cool to room temperature. Causality Note: Before concentrating the solvent, the acid catalyst must be neutralized. Concentrating an acid-catalyzed acetal in the presence of trace moisture will drive the equilibrium backward, hydrolyzing the product back to the starting aldehyde [1]. Add 50 mL of saturated aqueous NaHCO₃ to the flask and stir vigorously for 10 minutes to lock the acetal in its stable form.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Separate the organic (toluene) layer. Wash the organic layer with brine (50 mL) to remove any residual ethylene glycol.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

• Purification: The crude product can be purified via recrystallization from a hexanes/ethyl acetate mixture, yielding a stable, off-white crystalline solid.

Experimental Workflow for Catalytic Acetalization

Quantitative Data: Reaction Optimization Metrics

The following table summarizes the optimization of reaction conditions, demonstrating the causality between catalyst loading, solvent choice, and overall yield. The data clearly indicates that azeotropic water removal is vastly superior to molecular sieves for this specific transformation.

Entry	Catalyst (mol %)	Solvent	Water Removal Method	Time (h)	Isolated Yield (%)
1	p-TsOH (1.0%)	Dichloromethane	Molecular Sieves (4Å)	24	65
2	p-TsOH (5.0%)	Toluene	Dean-Stark Trap	5	96
3	p-TsOH (10.0%)	Toluene	Dean-Stark Trap	4	95
4	H₂SO₄ (5.0%)	Toluene	Dean-Stark Trap	4	72*

*Note: The lower yield in Entry 4 is attributed to acid-catalyzed side reactions (e.g., ether cleavage and polymerization) caused by the harsh nature of the mineral acid on the electron-rich dimethoxy ring.

References

• Title: Greene's Protective Groups in Organic Synthesis (4th ed.) Source: Journal of the American Chemical Society / John Wiley & Sons URL: [Link]

• Title: Vogel's Textbook of Practical Organic Chemistry (5th ed.) Source: Internet Archive / Longman Scientific & Technical URL: [Link]

Technical Notes & Optimization

purification of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane by flash column chromatography

Technical Support Center: Purification of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the . It is structured to anticipate challenges and provide robust, scientifically-grounded solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties of the target compound and the initial steps for developing a purification method.

Q1: What is the expected polarity of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane and where should I start with solvent selection?

A1: 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a moderately polar compound. The presence of two methoxy groups and the dioxolane ring contributes more polarity than a simple halogenated aromatic ether. Its polarity is significantly lower than its precursor, ethylene glycol, but generally higher than its other precursor, 4-bromo-2,5-dimethoxybenzaldehyde.

For Thin Layer Chromatography (TLC) analysis, a good starting point for the mobile phase is a mixture of a non-polar and a moderately polar solvent.[1] We recommend beginning with a 10% to 20% solution of ethyl acetate in hexanes (v/v). Aim for an Rf value of approximately 0.2-0.4 for the target compound, as this typically provides the best separation in a flash column.[2]

Q2: Is 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane stable on standard silica gel?

A2: This is a critical consideration. The 1,3-dioxolane functional group is an acetal, which is susceptible to hydrolysis under acidic conditions.[3] Standard silica gel is inherently slightly acidic due to the presence of silanol groups on its surface.[1] This acidity can be sufficient to catalyze the hydrolysis of the dioxolane back to the starting materials: 4-bromo-2,5-dimethoxybenzaldehyde and ethylene glycol. This degradation will appear as new spots on a TLC plate and result in a lower yield of the desired product. It is imperative to test the stability of your compound on silica before committing to a large-scale purification (see Protocol 2).

Q3: What are the most common impurities to expect from the synthesis?

A3: The most probable impurities are the unreacted starting materials. These include:

• 4-bromo-2,5-dimethoxybenzaldehyde: This aldehyde is less polar than the desired dioxolane product and will have a higher Rf value on the TLC plate.

• Ethylene glycol: This diol is highly polar and will likely remain at the baseline (Rf ≈ 0) in typical normal-phase solvent systems.

• Side-reaction products: Depending on the reaction conditions, self-condensation of the aldehyde or other side reactions could lead to minor impurities.[4]

Q4: Should I use a gradient or isocratic elution for the purification?

A4: The choice depends on the separation observed on the TLC plate.

• Isocratic Elution: If your TLC shows a clean separation between the product (Rf ≈ 0.3) and all impurities, a single-solvent mixture (isocratic) elution is simpler and often sufficient.

• Gradient Elution: If impurities are close to your product, a shallow gradient (e.g., slowly increasing the percentage of ethyl acetate from 5% to 20% in hexanes) can improve resolution and separate the components more effectively. A gradient is also useful for speeding up the elution of highly retained, polar impurities after your target compound has been collected.[5]

Section 2: Experimental Protocols

These protocols provide step-by-step methodologies for key stages of the purification process.

Protocol 1: TLC Analysis and Solvent System Optimization

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spotting: Use a capillary tube to spot the solution onto a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing your chosen solvent system (e.g., 20% ethyl acetate in hexanes). Ensure the solvent level is below the spot.

• Visualization: After the solvent front nears the top, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm).

• Analysis: Calculate the Rf value (Rf = distance traveled by spot / distance traveled by solvent front). Adjust the solvent system polarity to achieve an Rf of 0.2-0.4 for the desired compound.[6]

  • If Rf is too high (>0.4), decrease the polarity (reduce the percentage of ethyl acetate).

  • If Rf is too low (<0.2), increase the polarity (increase the percentage of ethyl acetate).

Protocol 2: Testing for Compound Stability on Silica Gel (2D TLC)

This protocol is crucial to prevent catastrophic sample loss during column chromatography.[7]

• Spotting: Spot the crude mixture on one corner of a square silica gel TLC plate.

• First Elution: Develop the plate as described in Protocol 1.

• Drying: Remove the plate and allow it to dry completely in a fume hood for at least 20-30 minutes. This step is critical to remove all solvent.

• Rotation: Rotate the plate 90 degrees so that the line of separated spots is now the new baseline.

• Second Elution: Develop the plate again using the exact same solvent system.

• Analysis: After visualization, a stable compound will have all its spots aligned on the diagonal of the plate. If any new spots appear off the diagonal, it indicates that the compound is degrading on the silica gel.

Protocol 3: Flash Chromatography Purification

• Column Selection: Choose a column size appropriate for your sample amount. A general rule is to use 50-100 g of silica gel for every 1 g of crude material.[2]

• Packing the Column:

  • Place a small plug of cotton or a frit at the bottom of the column. Add a thin layer of sand.

  • Pack the column using the "slurry method": mix the silica gel with the initial, least polar eluent to form a slurry, pour it into the column, and use air pressure to pack it down evenly.[5]

• Loading the Sample (Dry Loading Recommended):

  • Dissolve the crude mixture in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of your crude sample) to the solution.

  • Evaporate the solvent completely on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed column. Add a thin protective layer of sand on top.

• Elution: Begin eluting with the chosen solvent system. Apply gentle air pressure to maintain a steady flow rate (approx. 2 inches/minute).[6]

• Fraction Collection: Collect the eluent in a series of test tubes or flasks. Monitor the separation by collecting TLC spots from the fractions.

• Analysis and Pooling: Run a TLC of the collected fractions to identify which ones contain the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

Problem: My compound is degrading on the column. I see a new, more polar spot (likely the aldehyde) in my collected fractions.

• Cause: As identified in the FAQs, the acidic nature of the silica gel is likely hydrolyzing your acetal.[1][3] Your 2D TLC (Protocol 2) should have predicted this.

• Solution 1 (Deactivation): Neutralize the silica gel before use. After packing the column, flush it with 2-3 column volumes of your eluent containing 1% triethylamine (TEA). Then, flush with 2-3 column volumes of the regular eluent (without TEA) to remove the excess base before loading your sample. The TEA will neutralize the acidic silanol sites.[8]

• Solution 2 (Alternative Stationary Phase): If deactivation is insufficient, use a less acidic stationary phase. Neutral alumina is a common alternative for acid-sensitive compounds.[1] Note that you will need to re-optimize your solvent system on an alumina TLC plate.

Problem: I'm getting poor separation between my product and an impurity (e.g., the starting aldehyde).

• Cause 1: Incorrect Solvent System. The polarity of your eluent may not be optimal for resolving the components.

  • Solution: Re-evaluate your TLC. Test different solvent systems. For example, if ethyl acetate/hexanes fails, try dichloromethane/hexanes or diethyl ether/hexanes, which offer different selectivities.[1]

• Cause 2: Column Overload. You may have loaded too much crude material for the amount of silica used.

  • Solution: Ensure your sample load is between 1-5% of the silica gel's weight.[2] For difficult separations, use a lower loading percentage (<2%).

• Cause 3: Poor Packing. An unevenly packed column can lead to "channeling," where parts of the sample travel faster than others, ruining the separation.[9]

  • Solution: Ensure you have a homogenous, well-settled slurry when packing. The top of the silica bed should be perfectly flat.

Problem: My product is "tailing" or "streaking" down the column instead of eluting as a tight band.

• Cause: Tailing is often caused by unwanted secondary interactions between your compound and the silica gel's active sites. It can also occur if the sample is not very soluble in the mobile phase.[7]

• Solution 1: Add a Modifier. As with degradation issues, adding a small amount of a competing base like 0.5-1% triethylamine to your eluent can mask the silanol groups and significantly improve the peak shape.[8]

• Solution 2: Change Solvent System. Try a solvent system where your compound has better solubility. Sometimes, switching from hexanes to toluene as the non-polar component can help.

Problem: My compound will not elute from the column.

• Cause: The mobile phase is not polar enough to displace your compound from the silica gel.

• Solution: Gradually increase the polarity of your eluent. If you started with 10% ethyl acetate in hexanes, try increasing to 20%, 30%, or even 50%. If necessary, a small amount of methanol (1-5%) can be added to a solvent like dichloromethane for very polar compounds, but be aware that methanol can start to dissolve the silica gel at higher concentrations (>10%).[1]

Problem: My compound eluted immediately in the first few fractions (solvent front).

• Cause: The mobile phase is too polar, and your compound has no retention on the stationary phase.[7]

• Solution: Re-run the column using a significantly less polar solvent system. If you used 20% ethyl acetate in hexanes, try 5% or 2% to ensure the compound interacts with the silica. Always confirm with TLC first.

Problem: The column flow rate is extremely slow or has stopped completely.

• Cause 1: Clogging. Fine particles from your sample or silica may be clogging the column frit.

  • Solution: This is difficult to fix mid-run. In the future, ensure your sample is fully dissolved and consider filtering it through a small plug of celite before loading if it contains particulates.

• Cause 2: Column Packed Too Tightly. Excessive pressure during packing can fracture the silica particles.

  • Solution: Repack the column using moderate pressure.

• Cause 3: Sample Precipitation. If your crude sample is not fully soluble in the eluent, it can precipitate at the top of the column, blocking flow.

  • Solution: Use the dry loading method (Protocol 3) to prevent this. If wet loading, dissolve the sample in the minimum amount of the strongest solvent in which it is soluble, then add it to the column.

Section 4: Visualization and Data Summary

Purification Workflow Diagram

The following diagram illustrates the logical workflow for the successful purification of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

Caption: Logical workflow for purification of the target compound.

Table 1: Recommended Solvent Systems and Expected Rf Values

Solvent System (Hexanes:Ethyl Acetate, v/v)	Approx. Rf of Product	Notes / Typical Use
95:5	0.4 - 0.5	Use for elution if separation from non-polar impurities is excellent. May be too high for optimal resolution.
90:10	0.3 - 0.4	A good starting point for column elution if TLC shows good separation.
80:20	0.2 - 0.3	Ideal target range for most flash chromatography separations.[2][6]
70:30	< 0.2	May be needed if the crude mixture is more polar than expected. Good for eluting the product later in a gradient.

References

• University of Rochester. Troubleshooting Flash Chromatography. Available from: [Link]

• Hawach Scientific. (2025). Several Problems of Flash Column Chromatography. Available from: [Link]

• University of California, Los Angeles. Flash Column Chromatography. Available from: [Link]

• Reddit. (2024). Tips and Tricks for Flash Column Chromatography. r/chemhelp. Available from: [Link]

• Supporting Information for referenced chemical synthesis. (Source location may vary, general principle cited).
• Supporting Information for referenced chemical synthesis. (Source location may vary, general principle cited).
• Supporting Information for referenced chemical synthesis. (Source location may vary, general principle cited).
• Elgrishi, N. et al. (2015). Efficient and Selective α-Bromination of Carbonyl Compounds with N-Bromosuccinimide under Microwave. Molecules.

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available from: [Link]

• Biotage. Successful Flash Chromatography. Available from: [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.
• Suffet, I. H., et al. (1995). The formation, stability, and odor characterization of 2-ethyl-4-methyl-1,3-dioxolane (2-EMD).

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. orgsyn.org [orgsyn.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]

Technical Support Center: Troubleshooting the Deprotection of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting support for a common yet potentially challenging reaction: the deprotection of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane to yield 4-bromo-2,5-dimethoxybenzaldehyde. We will explore the underlying chemical principles, diagnose common experimental failures, and provide robust, field-proven protocols to ensure the success of your synthesis.

Introduction: The Chemistry of Acetal Deprotection

The 1,3-dioxolane group is a widely used protecting group for aldehydes and ketones due to its stability in neutral, basic, and reductive environments.[1] Its removal, typically achieved through acid-catalyzed hydrolysis, is a critical step to unmask the carbonyl functionality for subsequent transformations.[2] The reaction is a reversible equilibrium process where water acts as a nucleophile to regenerate the aldehyde and ethylene glycol.[3] Driving this equilibrium towards the product side is paramount for achieving a high yield.

The substrate, 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, contains an electron-rich aromatic ring due to the two methoxy substituents. While these groups facilitate the initial bromination to create the precursor,[4] they do not typically interfere with standard acetal deprotection. However, incomplete conversion, sluggish reactions, and low yields are common hurdles that can often be overcome by understanding the reaction mechanism and optimizing key parameters.

Core Mechanism: Acid-Catalyzed Acetal Hydrolysis

The deprotection proceeds via a well-established multi-step mechanism initiated by an acid catalyst.[5] Understanding this pathway is the first step in effective troubleshooting.

• Protonation: One of the acetal oxygen atoms is protonated by the acid catalyst, converting the alkoxy group into a good leaving group (an alcohol).[3]

• Ring Opening: The lone pair of electrons on the other oxygen atom facilitates the cleavage of the C-O bond, opening the dioxolane ring and forming a resonance-stabilized oxonium ion.[5]

• Nucleophilic Attack: A water molecule attacks the highly electrophilic carbon of the oxonium ion.[3]

• Proton Transfer: A proton is transferred from the newly added water molecule to one of the oxygen atoms of the original diol, setting up the second leaving group.

• Elimination & Deprotonation: The second alcohol moiety is eliminated, and a final deprotonation step regenerates the acid catalyst and yields the desired aldehyde product.[5]

Caption: Acid-catalyzed mechanism for 1,3-dioxolane deprotection.

Troubleshooting Guide

This section addresses the most common issues encountered during the deprotection of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane in a question-and-answer format.

Q1: My deprotection reaction has stalled. TLC analysis shows a significant amount of starting material even after several hours. What are the likely causes and how can I resolve this?

A1: A stalled or incomplete reaction is the most frequent problem and typically points to issues with the reaction equilibrium or kinetics. The acid-catalyzed hydrolysis of acetals is reversible, and a large excess of water is necessary to drive the reaction to completion.[3]

Primary Causes & Solutions:

• Insufficient Water: The reaction consumes water. If you are using a "wet" organic solvent, the amount of water may be stoichiometrically insufficient.

  • Solution: Employ a biphasic solvent system, such as a 4:1 or 3:1 mixture of THF/H₂O or Acetone/H₂O. This ensures water is present in a large excess, pushing the equilibrium toward the aldehyde product.[6]

• Inadequate Acid Catalyst: The reaction rate is dependent on the concentration of the acid catalyst.[7] A weak acid or too low a concentration can lead to a sluggish reaction.

  • Solution: Ensure you are using a sufficient catalytic amount (e.g., 5-10 mol%) of a strong acid like HCl or p-TsOH. If the reaction is still slow, a modest increase in catalyst loading or switching to a stronger acid can be effective.

• Low Reaction Temperature: Like most chemical reactions, the rate of hydrolysis is temperature-dependent.

  • Solution: Gently heating the reaction mixture to 40-50°C can significantly accelerate the deprotection without promoting side reactions.[6] Always monitor the progress by TLC to avoid potential decomposition with prolonged heating.

Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete acetal deprotection.

Q2: The reaction appears complete by TLC, but my isolated yield of 4-bromo-2,5-dimethoxybenzaldehyde is poor. Where could my product have gone?

A2: Low isolated yield despite complete conversion often points to issues during the workup and purification stages or potential product instability.

Potential Causes & Solutions:

• Incomplete Extraction: The product, 4-bromo-2,5-dimethoxybenzaldehyde, has moderate polarity. It may have some solubility in the aqueous phase, especially if large volumes are used.

  • Solution: After quenching the reaction, extract the aqueous layer multiple times (at least 3x) with a suitable organic solvent like ethyl acetate or dichloromethane. Combine the organic layers before washing and drying.

• Acid-Mediated Degradation: Leaving the product in an acidic medium for an extended period, especially during concentration on a rotary evaporator, can lead to degradation or side reactions.

  • Solution: It is critical to thoroughly neutralize the acid catalyst during the workup. Wash the combined organic layers with a saturated solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases, followed by a brine wash to remove excess water.

• Product Volatility/Instability: While 4-bromo-2,5-dimethoxybenzaldehyde is a solid at room temperature (m.p. ~132-135°C),[8] aggressive concentration under high vacuum and elevated temperature can lead to product loss via sublimation.

  • Solution: Remove the solvent under reduced pressure at a moderate temperature (e.g., <40°C). If the crude product requires purification, flash column chromatography on silica gel is typically effective.[9]

Q3: My substrate contains other acid-sensitive functional groups. Standard deprotection with aqueous HCl is causing decomposition. What milder, chemoselective methods can I use?

A3: This is a common challenge in multi-step synthesis. Fortunately, several mild and highly chemoselective methods for acetal deprotection have been developed that avoid strong aqueous acids.

Recommended Mild Deprotection Methods:

Method	Reagents & Conditions	Mechanism	Advantages
Iodine Catalysis	10 mol% I₂ in Acetone, Room Temperature[10]	Substrate Exchange	Neutral conditions, very fast for many acetals, tolerates double bonds, ethers, and other acid-sensitive groups.[6][10]
Lewis Acid Catalysis	cat. Bi(OTf)₃ or Ce(OTf)₃ in wet CH₃NO₂ or CH₂Cl₂/H₂O[11]	Lewis Acid Activation	High-yielding, proceeds under nearly neutral conditions, highly chemoselective.[11]
TESOTf/Lutidine	TESOTf, 2,6-lutidine in CH₂Cl₂, 0°C to RT, then H₂O workup[12]	Silyl-mediated Cleavage	Mildly basic conditions, highly chemoselective for aldehyde acetals over ketone acetals (ketals).[12]

For your specific substrate, the iodine in acetone method is an excellent first choice due to its simplicity, speed, and neutral conditions.

Frequently Asked Questions (FAQs)

FAQ 1: How do I properly monitor the reaction progress by TLC? A suitable mobile phase is typically 20-30% ethyl acetate in hexanes. The starting dioxolane is less polar and will have a higher Rf value than the more polar aldehyde product. Visualize the spots under a UV lamp (254 nm). Staining with potassium permanganate (KMnO₄) can also be effective, as the aldehyde will readily oxidize.

FAQ 2: What are the physical properties of the starting material and product?

• Starting Material: 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is typically a solid.

• Product: 4-bromo-2,5-dimethoxybenzaldehyde is a light yellow or off-white solid with a reported melting point of 132-135°C.[8] A significantly lower or broader melting range for your isolated product may indicate impurities.

FAQ 3: Can I use other common acids like sulfuric acid (H₂SO₄) or trifluoroacetic acid (TFA)? Yes, other strong acids can be used. However, non-volatile acids like H₂SO₄ can be more difficult to remove during workup and may require more rigorous neutralization. Volatile acids like TFA are easier to remove but can be more aggressive. For routine deprotections, HCl (from a stock solution in water) or solid p-TsOH are convenient and effective choices.

Detailed Experimental Protocols

Protocol 1: Standard Acid-Catalyzed Deprotection (HCl/THF)

• Dissolution: Dissolve the 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (1.0 eq) in tetrahydrofuran (THF) to make a 0.1 M solution in a round-bottom flask.

• Acid & Water Addition: Add an equal volume of 1M aqueous hydrochloric acid (HCl) to the stirred solution. The mixture should become a single phase or a well-emulsified biphasic system.

• Reaction: Stir the mixture at room temperature (or heat to 40°C if the reaction is slow). Monitor the reaction progress by TLC every 30-60 minutes. The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, pour the reaction mixture into a separatory funnel and dilute with ethyl acetate.

• Neutralization: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2x), followed by a brine wash (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 4-bromo-2,5-dimethoxybenzaldehyde.

• Purification: If necessary, purify the crude solid by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization.[9]

Protocol 2: Mild Deprotection with Iodine in Acetone[6][10]

• Dissolution: Dissolve the 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (1.0 eq) in reagent-grade acetone to make a 0.1 M solution.

• Catalyst Addition: Add molecular iodine (I₂) (0.10 eq, 10 mol%) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction is often very fast; monitor by TLC every 5-10 minutes.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) dropwise until the brown color of the iodine disappears.

• Extraction: Remove the bulk of the acetone under reduced pressure. Extract the remaining aqueous residue with ethyl acetate (3x).

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the product.

References

• Chemistry Steps. (2020). Acetal Hydrolysis Mechanism. Available at: [Link]

• Pearson. (n.d.). Propose a mechanism for the acid-catalyzed hydrolysis of the acetal. Available at: [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Available at: [Link]

• The Journal of Organic Chemistry. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. Available at: [Link]

• University of Glasgow. (n.d.). General Acid Catalysis of Acetal Hydrolysis. Available at: [Link]

• University of Glasgow. (n.d.). Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. Available at: [Link]

• Journal of the American Chemical Society. (1986). General acid catalysis in the hydrolysis of 1,3-dioxolanes and 1,3-oxathiolanes. Available at: [Link]

• Semantic Scholar. (n.d.). Acid-catalyzed hydrolysis of 2-phenyl-2,4,4,5,5-pentamethyl-1,3-dioxolane and tetramethylethylene glycol acetals of aromatic and aliphatic aldehydes. Available at: [Link]

• ACS Publications. (1986). General acid catalysis in the hydrolysis of 1,3-dioxolanes and 1,3-oxathiolanes. Available at: [Link]

• Chem-Station. (2014). Acetal Protective Groups. Available at: [Link]

• Reddit. (2023). Deprotection of acetal - Stupidly easy ? or complicated story ?. Available at: [Link]

• PMC. (n.d.). Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate. Available at: [Link]

• ResearchGate. (n.d.). Electrochemically Assisted Deprotection of Acetals, Ketals, and Dithioacetals under Neutral Conditions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Available at: [Link]

• Semantic Scholar. (2008). Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry. Available at: [Link]

• The Hive Methods Discourse. (n.d.). Synthesis of 4-bromo-2,5-dimethoxy-PPA. Available at: [Link]

• Designer-Drug.com. (n.d.). Bromination of 2,5-Dimethoxybenzaldehyde. Available at: [Link]

• Rhodium.ws. (n.d.). Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes. Available at: [Link]

• J-GLOBAL. (n.d.). A base-promoted deprotection of 1,3-dioxolanes to ketones. Available at: [Link]

• SciELO. (n.d.). Novel Greener Microwave-Assisted Deprotection Methodology for the 1,3-Dioxolane Ketal of Isatin Using Calix[n]arenes. Available at: [Link]

• Arkivoc. (n.d.). Highly efficient, mild and fast solid state oxidative deprotection of 1,3-dithianes and 1,3-dithiolanes. Available at: [Link]

• Organic Chemistry Portal. (2004). Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. theses.gla.ac.uk [theses.gla.ac.uk]
• 8. 4-Bromo-2,5-dimethoxybenzaldehyde, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. 4-Bromo-2,5-dimethoxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 10. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone [organic-chemistry.org]
• 11. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

optimizing Dean-Stark conditions for 4-bromo-2,5-dimethoxybenzaldehyde acetalization

Technical Support Center: Acetalization of 4-Bromo-2,5-dimethoxybenzaldehyde

Welcome to the Process Optimization and Troubleshooting portal. As a Senior Application Scientist, I have designed this guide to address the specific stereoelectronic challenges encountered when protecting highly functionalized, electron-rich benzaldehydes.

The conversion of 4-bromo-2,5-dimethoxybenzaldehyde to its corresponding 1,3-dioxolane acetal is a foundational transformation in drug development and natural product synthesis[1]. However, the electron-donating nature of the 2,5-dimethoxy groups significantly reduces the electrophilicity of the carbonyl carbon, while the ortho-methoxy group introduces steric hindrance. This guide provides a self-validating protocol, mechanistic insights, and targeted troubleshooting to ensure high-yielding, reproducible results.

I. Mechanistic Pathway & Causality

To optimize this reaction, one must first understand the thermodynamic and kinetic barriers. Acetal formation is an equilibrium-driven process. Because the starting aldehyde is deactivated by resonance from the methoxy groups, the initial nucleophilic attack by ethylene glycol is kinetically slow. Furthermore, the thermodynamic equilibrium does not inherently favor the product; the reaction relies entirely on Le Chatelier's principle via the azeotrope-driven removal of water[2].

Acid-catalyzed acetalization pathway of 4-bromo-2,5-dimethoxybenzaldehyde.

II. Self-Validating Experimental Protocol

This standard operating procedure (SOP) is engineered to prevent the most common failure point in acetalization: product hydrolysis during aqueous workup.

Reagents & Materials:

• 4-Bromo-2,5-dimethoxybenzaldehyde (1.0 equiv)

• Ethylene glycol (3.0 equiv)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.10 equiv)

• Toluene (Anhydrous, 0.2 M relative to aldehyde)

• Triethylamine (TEA) (0.15 equiv)

Step-by-Step Methodology:

• System Assembly: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Fill the Dean-Stark trap side-arm with anhydrous toluene.

• Reagent Charging: Add the 4-bromo-2,5-dimethoxybenzaldehyde, followed by toluene, to the flask. Stir to dissolve. Add ethylene glycol and p-TsOH·H₂O[3].

• Azeotropic Reflux: Submerge the flask in an oil bath pre-heated to 130 °C. Ensure vigorous boiling. The azeotrope (toluene/water) will condense and fall into the trap. Water, being denser, will phase-separate at the bottom.

• In-Process Control (IPC): Reflux for 16–24 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The reaction is deemed complete when the UV-active starting material spot is fully consumed and water ceases to collect in the trap[4].

• Critical Quench Step: Remove the flask from heat and allow it to cool to room temperature. Before any aqueous exposure , add triethylamine (TEA) to the reaction mixture and stir for 5 minutes. Causality: Acetals are stable to base but highly labile in aqueous acid. Neutralizing the p-TsOH prevents reversion to the aldehyde during extraction.

• Workup: Dilute the mixture with ethyl acetate or diethyl ether. Wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1,3-dioxolane.

III. Quantitative Optimization Data

To assist in scaling and parameter selection, the following table summarizes the causal relationship between reaction conditions and isolated yield for this specific electron-rich substrate.

Entry	Solvent	Diol (Equiv)	Catalyst (mol%)	Time (h)	Base Quench	Isolated Yield (%)	Outcome / Causality
1	Toluene	Ethylene Glycol (1.5)	p-TsOH (5%)	24	Yes	65%	Incomplete conversion. Steric hindrance requires higher catalyst/diol loading.
2	Toluene	Ethylene Glycol (3.0)	p-TsOH (10%)	18	Yes	92%	Optimal. High thermal energy and sufficient protonation overcome electronic deactivation.
3	Benzene	Ethylene Glycol (3.0)	p-TsOH (10%)	24	Yes	78%	Slower rate. Benzene's lower boiling point (80 °C) provides insufficient thermal energy.
4	Toluene	Ethylene Glycol (3.0)	p-TsOH (10%)	18	No	45%	Severe product loss. The acetal hydrolyzed back to the aldehyde during the aqueous wash.

IV. Troubleshooting & FAQs

Q: My reaction stalls at 70% conversion, even after 24 hours of reflux. How do I drive it to completion? A: This is a classic symptom of inefficient water removal. Because the 2,5-dimethoxy groups deactivate the carbonyl, the forward reaction rate is inherently slow. If water remains in the system, the equilibrium cannot shift. Actionable fix: Wrap the Dean-Stark trap and the neck of the flask in glass wool and aluminum foil to prevent premature condensation of the azeotrope. Ensure your oil bath is at least 125–130 °C to maintain a vigorous, rolling boil.

Q: I see complete conversion on my TLC plate during the reaction, but my NMR shows 30-40% starting aldehyde after workup. What happened? A: You are experiencing workup-induced hydrolysis. Acetals are exceptionally sensitive to aqueous acidic environments[1]. If you wash your toluene mixture with water while the p-TsOH catalyst is still active, the water will drive the equilibrium backward instantly. Actionable fix: You must execute Step 5 of the protocol. Add a slight molar excess of triethylamine (relative to your acid catalyst) directly to the cooled reaction flask before adding any water or aqueous extraction buffers.

Q: The reaction mixture turns dark brown/black during prolonged reflux. Does this affect the product? A: Darkening indicates side reactions, most commonly the acid-catalyzed polymerization of ethylene glycol into polyethers, or trace dealkylation of the methoxy groups due to oxygen exposure at high temperatures. While the acetal product is usually unharmed, the polymeric byproducts can complicate purification. Actionable fix: Do not exceed 10 mol% of p-TsOH. Degas your toluene prior to the reaction and run the reflux under a positive pressure of Nitrogen or Argon.

Q: Can I use a milder catalyst to prevent side reactions? A: For highly electron-rich substrates like 4-bromo-2,5-dimethoxybenzaldehyde, weaker acids (like pyridinium p-toluenesulfonate, PPTS) often fail to sufficiently protonate the deactivated carbonyl[1]. Stick to p-TsOH or Camphorsulfonic acid (CSA), but strictly control the stoichiometry and temperature.

V. References

• [Total synthesis of 1-hydroxydehydroherbarin and ascomycones A, B, naphthoquinone antibiotics] - scielo.br.

• [14.3: Acetal Formation] - libretexts.org.

• [A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids] - acs.org.

• [[18F]Fluoride and its Applications to the Synthesis of Model Precursors for the Multi-step Synthesis of the PET-Tracer 6-[18F]Fluoro-L-DOPA] - uni-tuebingen.de.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. publikationen.uni-tuebingen.de [publikationen.uni-tuebingen.de]
• 4. scielo.br [scielo.br]

Technical Support Center: Troubleshooting Lithiation of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that performing a lithium-halogen exchange on highly functionalized arenes presents unique chemoselectivity challenges.

The substrate 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane contains a halogen targeted for exchange (C4-bromo), two electron-donating methoxy groups (C2, C5), and an acid-sensitive 1,3-dioxolane (acetal) protecting group. While lithium-halogen exchange is the most efficient method to generate the corresponding aryllithium nucleophile, the dense arrangement of heteroatoms makes this molecule highly susceptible to side reactions. This guide provides causality-driven troubleshooting, validated methodologies, and kinetic control strategies to ensure a clean transformation.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing significant amounts of symmetrical biaryl (homocoupled) byproduct in my crude mixture? Cause: This is the classic Wurtz-Fittig homocoupling side reaction[1]. When using standard n -butyllithium ( n -BuLi), the lithium-halogen exchange exists in an equilibrium. The newly formed, highly nucleophilic aryllithium intermediate can react with unreacted aryl bromide starting material, forming a symmetrical biaryl dimer. Solution: Switch your reagent from n -BuLi to tert -butyllithium ( t -BuLi) and use strictly 2.0 to 2.2 equivalents[2]. The first equivalent of t -BuLi performs the halogen-metal exchange, generating t -butyl bromide ( t -BuBr). The second equivalent immediately acts as a strong base, undergoing an E2 elimination with the t -BuBr to generate isobutylene gas, isobutane, and lithium bromide. This destroys the alkyl halide byproduct, rendering the exchange completely irreversible and eliminating the electrophilic partner required for Wurtz-Fittig coupling.

Q2: My NMR shows that the bromine is still present, but I have lost an aromatic proton. How do I prevent this? Cause: You are observing competitive ortho-lithiation (deprotonation). Both the methoxy groups and the 1,3-dioxolane act as powerful Directed Metalation Groups (DMGs)[3]. Through the Complex Induced Proximity Effect (CIPE), the lithium cation coordinates to the oxygen heteroatoms, which directs the basic carbanion to deprotonate the adjacent C3 or C6 aromatic protons[4]. Solution: Lithium-halogen exchange is under kinetic control, whereas ortho-lithiation is thermodynamically favored at higher temperatures. You must ensure the internal reaction temperature never exceeds -78 °C. Limit the exchange aging time to a maximum of 15–30 minutes before introducing your electrophile to prevent the kinetic aryllithium species from equilibrating to the thermodynamically stable ortho-lithiated species.

Q3: I am observing cleavage and fragmentation of the 1,3-dioxolane ring. What causes this instability? Cause: Acetals are generally stable to organolithium reagents at cryogenic temperatures. However, the addition of alkyllithiums is highly exothermic. If the reagent is added too quickly, localized thermal spikes (hot spots) occur. At elevated temperatures, the organolithium reagent acts as a nucleophile, attacking the electrophilic acetal carbon or deprotonating the dioxolane backbone, leading to ring fragmentation[5]. Solution: Utilize a highly controlled, dropwise addition of the lithium reagent down the cold wall of the reaction flask to pre-cool the titrant. Maintain vigorous stirring to ensure rapid heat dissipation.

Q4: I see a byproduct where a butyl chain has been attached to the aromatic ring. Where is this coming from? Cause: If you are using n -BuLi, the exchange generates n -butyl bromide ( n -BuBr) as a byproduct. The generated aryllithium can act as a nucleophile and attack the n -BuBr in an SN2 fashion, resulting in an alkylated arene. Solution: As with Q1, switching to 2.1 equivalents of t -BuLi entirely circumvents this issue by destroying the alkyl bromide intermediate[2].

Part 2: Reagent Comparison Data

To clearly illustrate the necessity of reagent selection for this specific substrate, the quantitative and mechanistic differences between the two primary lithiating agents are summarized below.

Parameter	n -Butyllithium ( n -BuLi)	tert -Butyllithium ( t -BuLi)
Equivalents Required	1.0 – 1.05 eq	2.0 – 2.2 eq
Exchange Kinetics	Moderate; Reversible	Extremely Fast; Irreversible
Wurtz-Fittig Risk	High (Ar-Li reacts with Ar-Br)	Very Low
Alkylation Risk	High (Formation of n -BuBr)	None ( t -BuBr is eliminated via E2)
Ortho-Lithiation Risk	High (if internal temp > -60 °C)	Moderate (Requires strict -78 °C control)
Reaction Byproducts	n -Butyl bromide	Isobutylene (gas), Isobutane (gas), LiBr

Part 3: Mechanistic Workflow & Visualization

The following diagram maps the kinetic pathways of the desired lithium-halogen exchange against the thermodynamically driven side reactions.

Reaction pathways and side-reaction mitigation during lithiation.

Part 4: Self-Validating Experimental Protocol

To guarantee trustworthiness and reproducibility, this protocol incorporates an in-process diagnostic quench[6]. This ensures the aryllithium intermediate is successfully formed before you commit your valuable electrophile to the reaction.

Materials & Setup:

• 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane (1.0 mmol)

• tert -Butyllithium (1.7 M in pentane, 2.1 mmol)

• Anhydrous Tetrahydrofuran (THF, 10 mL)

• Methanol-d4 (CD3OD) for validation

• Flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar and an internal thermocouple probe.

Step-by-Step Methodology:

• Preparation: Purge the Schlenk flask with argon for 15 minutes. Add the aryl bromide substrate (1.0 mmol) and dissolve in 10 mL of anhydrous THF.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath. Monitor the internal thermocouple until the internal temperature stabilizes at ≤ -75 °C.

• Lithiation: Using a gas-tight syringe, add t -BuLi (1.23 mL, 2.1 mmol) dropwise over 10 minutes. Critical: Direct the needle tip so the t -BuLi flows down the cold interior glass wall of the flask. This pre-cools the reagent and prevents localized exothermic spikes that cause acetal cleavage.

• Aging: Allow the reaction to stir for exactly 20 minutes at -78 °C to ensure complete halogen-metal exchange while preventing ortho-lithiation.

• Validation Checkpoint (The Self-Validating Step):

  • Withdraw a 0.1 mL aliquot of the reaction mixture via a dry syringe.

  • Immediately inject the aliquot into a GC vial containing 0.5 mL of CD3OD.

  • Analyze the quenched sample via GC-MS or rapid crude 1H-NMR.

  • Success Criteria: You must observe >95% deuterium incorporation at the C4 position (forming the deuterated acetal) and the complete absence of the starting aryl bromide. If starting material remains, the exchange is incomplete.

• Electrophilic Trapping: Once validated, add your desired electrophile (e.g., anhydrous DMF for formylation) dropwise at -78 °C.

• Workup: Stir for an additional 30 minutes at -78 °C, then quench the reaction by adding 5 mL of saturated aqueous NH4Cl. Allow the mixture to warm to room temperature before extracting with ethyl acetate.

References

• 6. Reddit. 2.5. ACS Publications. 3.3. MSU Chemistry. 4.2. dokumen.pub. 5.4. OpenOChem Learn.

• 1. PMC - NIH.

Sources

• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dokumen.pub [dokumen.pub]
• 3. Chemical Reactivity [www2.chemistry.msu.edu]
• 4. Complex Induced Proximity Effect (CIPE) | OpenOChem Learn [learn.openochem.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

1,3-Dioxolane vs. Dimethyl Acetal Protecting Groups for 4-Bromo-2,5-dimethoxybenzaldehyde: A Comparative Guide

Executive Summary

In the synthesis of complex phenethylamines, pharmaceuticals, and advanced materials, 4-bromo-2,5-dimethoxybenzaldehyde serves as a foundational building block[1]. To functionalize the C4 position via organometallic pathways—most notably lithium-halogen exchange—the reactive C1 aldehyde must be robustly masked. Acetals are the industry standard for this purpose due to their stability under strongly basic conditions[2].

This guide provides an objective, data-driven comparison between the two leading protection strategies: the acyclic dimethyl acetal and the cyclic 1,3-dioxolane . By analyzing their thermodynamic formation, steric profiles, and deprotection kinetics, researchers can select the optimal self-validating workflow for their specific synthetic targets.

The Acyclic Approach: Dimethyl Acetal

The dimethyl acetal offers a streamlined, chemically driven protection route. It is highly favored when downstream intermediates are sensitive to prolonged acidic conditions during the deprotection phase.

Mechanism & Causality

The formation of a dimethyl acetal from an aldehyde and methanol is an equilibrium process. To force the reaction to completion, trimethyl orthoformate (TMOF) is employed as a chemical water scavenger. As the reaction generates water, TMOF rapidly hydrolyzes into methanol and methyl formate. This irreversible side reaction consumes the byproduct water, driving the thermodynamic equilibrium entirely toward the acetal product[3].

Experimental Protocol: Dimethyl Acetal Formation

Self-Validating System:

• Reaction: Dissolve 4-bromo-2,5-dimethoxybenzaldehyde (1.0 equiv) in anhydrous methanol (0.5 M). Add TMOF (3.0 equiv) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 equiv).

• Conditions: Reflux the mixture under an inert atmosphere for 2–4 hours.

• Quench (Critical Step): Cool to room temperature and immediately quench with saturated aqueous NaHCO₃. Causality: Neutralizing the acid catalyst before aqueous workup is mandatory; failing to do so will cause the acetal to rapidly revert to the aldehyde upon contact with water.

• Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Validation Checkpoint: Perform a ¹H NMR (CDCl₃) analysis of the crude oil. The complete disappearance of the highly deshielded aldehyde proton singlet (δ ~10.4 ppm) and the emergence of a new benzylic acetal proton singlet (δ ~5.6 ppm), along with an integrated 6H singlet for the new methoxy groups (δ ~3.4 ppm), confirms quantitative conversion.

The Cyclic Shield: 1,3-Dioxolane

The 1,3-dioxolane protecting group is the gold standard for maximum stability. Its locked, cyclic conformation provides exceptional steric shielding and resistance to strong nucleophiles, making it practically bulletproof during aggressive organometallic steps[4].

Mechanism & Causality

Unlike the chemical dehydration used for dimethyl acetals, dioxolane formation relies on physical dehydration via Le Chatelier's principle . The aldehyde is reacted with ethylene glycol in toluene. Toluene forms a minimum-boiling azeotrope with the byproduct water. As the mixture refluxes, the azeotrope condenses into a Dean-Stark trap, where the water phase-separates and is physically removed from the system, forcing the reaction to completion.

Experimental Protocol: 1,3-Dioxolane Formation

Self-Validating System:

• Reaction: Dissolve 4-bromo-2,5-dimethoxybenzaldehyde (1.0 equiv) in anhydrous toluene (0.3 M). Add ethylene glycol (3.0 equiv) and p-TsOH (0.05 equiv).

• Conditions: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Reflux vigorously for 12–16 hours.

• Visual Validation: The reaction is complete when water droplets cease to accumulate in the Dean-Stark trap, providing a real-time macroscopic indicator of microscopic reaction progress.

• Isolation: Cool to room temperature, wash the organic layer with 1M NaOH (to remove acid and excess ethylene glycol), dry, and concentrate.

• Validation Checkpoint: ¹H NMR (CDCl₃) will show the loss of the aldehyde peak and the appearance of a benzylic proton (δ ~6.0 ppm) alongside a distinct 4H multiplet (δ ~4.0–4.2 ppm) corresponding to the ethylene backbone of the dioxolane ring.

Head-to-Head: Lithium-Halogen Exchange Dynamics

When subjecting the protected 4-bromo-2,5-dimethoxybenzaldehyde to n-butyllithium (n-BuLi) at -78 °C, both protecting groups survive the initial exchange. The kinetic barrier for nucleophilic addition to the acetal carbon is significantly higher than the extremely rapid, thermodynamically favored lithium-halogen exchange at the C4-bromide.

However, their performance diverges based on steric profiles and deprotection kinetics:

• Steric & Electronic Profile: The dimethyl acetal features freely rotating methoxy groups, which can create a larger dynamic steric sweep. The 1,3-dioxolane is "tied back" into a rigid 5-membered ring, lowering its steric profile and locking the oxygen lone pairs in a fixed geometry.

• Base Stability: If the lithiation reaction accidentally warms above -40 °C, the acyclic dimethyl acetal is slightly more susceptible to alpha-deprotonation or nucleophilic attack by excess n-BuLi compared to the highly robust cyclic dioxolane.

Quantitative Performance Comparison

Parameter	Dimethyl Acetal (Acyclic)	1,3-Dioxolane (Cyclic)
Typical Formation Yield	>95%	85–90%
Formation Time	2–4 hours	12–16 hours
Thermodynamic Driver	Chemical (TMOF hydrolysis)	Physical (Azeotropic distillation)
Stability to n-BuLi (-78 °C)	Excellent	Excellent
Thermal Tolerance (Base)	Moderate (Degrades > -20 °C)	Outstanding (Stable up to 0 °C)
Deprotection Kinetics	Fast (Mild conditions)	Slow (Harsher conditions required)
Deprotection Protocol	1M HCl, THF, RT, 2h	2M HCl, THF, 50 °C, 6–12h

Visualizing the Workflows and Logic

Caption: Workflow for the functionalization of 4-bromo-2,5-dimethoxybenzaldehyde via lithium-halogen exchange.

Caption: Decision logic for selecting the optimal protecting group based on downstream acid sensitivity.

Downstream Processing: Deprotection Protocols

The causality behind deprotection relies on Le Chatelier's principle in reverse: flooding the system with water and acid pushes the equilibrium back to the aldehyde.

Protocol A: Dimethyl Acetal Cleavage (Mild) Dissolve the functionalized dimethyl acetal in a 1:1 mixture of THF and 1M aqueous HCl. Stir at room temperature for 2 hours. The acyclic nature allows for rapid protonation and loss of methanol. TLC analysis (20% EtOAc/Hexanes) will show the rapid emergence of a UV-active, lower-Rf spot (the free aldehyde).

Protocol B: 1,3-Dioxolane Cleavage (Harsh) Dissolve the functionalized dioxolane in a 1:1 mixture of THF and 2M aqueous HCl. Heat to 50 °C and stir for 6–12 hours. The cyclic stability of the dioxolane requires elevated thermal energy to break the ring open. Note: If the newly introduced C4 functional group is acid-sensitive, this prolonged heating may cause degradation, making the dimethyl acetal the superior choice for that specific pathway.

References

• ChemicalBook. "4-Bromo-2,5-dimethoxybenzaldehyde | 31558-41-5." ChemicalBook Product Properties.
• BenchChem Technical Support. "(2,5-Dimethoxyphenyl)acetaldehyde|CAS 33567-62-3." BenchChem.
• BenchChem Technical Support. "(2,5-Dimethoxy-4-(methoxymethyl)phenyl)methanol." BenchChem.
• Saikia, I., Borah, A. J., & Phukan, P. "Use of Bromine and Bromo-Organic Compounds in Organic Synthesis." Chemical Reviews, ACS Publications.

Sources

• 1. 4-Bromo-2,5-dimethoxybenzaldehyde | 31558-41-5 [chemicalbook.com]
• 2. (2,5-Dimethoxyphenyl)acetaldehyde|CAS 33567-62-3 [benchchem.com]
• 3. (2,5-Dimethoxy-4-(methoxymethyl)phenyl)methanol | 668462-13-3 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: HPLC Method Validation for 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane Purity Assessment

Executive Summary & Analytical Challenge

2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a critical cyclic acetal intermediate used in the synthesis of substituted phenethylamines and targeted pharmaceutical agents. Accurate purity assessment of this compound is essential for downstream synthetic success.

However, standard High-Performance Liquid Chromatography (HPLC) methods routinely fail when applied to this molecule. The core issue lies in the chemical instability of the 1,3-dioxolane moiety under acidic conditions . Standard reversed-phase HPLC methods heavily rely on acidic modifiers (e.g., 0.1% Trifluoroacetic Acid or Formic Acid) to suppress silanol ionization and improve peak shape. Exposing the acetal to these acidic mobile phases—especially in the presence of slightly acidic silica column substrates—triggers rapid, acid-catalyzed on-column hydrolysis [3]. This degradation converts the dioxolane back into its precursor, 4-bromo-2,5-dimethoxybenzaldehyde, resulting in a falsely elevated impurity profile and an artificially low purity readout.

To establish a self-validating and highly accurate analytical system compliant with ICH Q2(R2) guidelines [1], the method must be fundamentally redesigned around a basic mobile phase and a stationary phase optimized for π−π selectivity.

Mechanistic Causality: Method Optimization & Column Selection

The Acetal Hydrolysis Dilemma

The causality behind the analytical failure of standard methods is straightforward: Protons ( H+ ) in the mobile phase protonate the oxygen atoms of the dioxolane ring, initiating ring-opening and subsequent hydrolysis back to the aldehyde. By replacing the acidic modifier with a mildly basic buffer—such as 20 mM Ammonium Bicarbonate adjusted to pH 9.0 —the hydrolysis pathway is completely shut down, preserving the molecule's structural integrity during elution [2].

Fig 1: Impact of mobile phase pH on 1,3-dioxolane stability during HPLC analysis.

Stationary Phase Comparison: C18 vs. Phenyl-Hexyl

Separating the intact dioxolane from residual aldehyde precursor requires exploiting subtle structural differences:

• Standard C18 Column: Relies purely on hydrophobic partitioning. Because the dioxolane ring only marginally increases the overall hydrophobicity compared to the aldehyde carbonyl, resolution is often poor ( Rs​<1.5 ), leading to peak tailing and integration errors.

• Phenyl-Hexyl Column (Optimized Choice): Introduces robust π−π interactions. The electron-rich 2,5-dimethoxyphenyl ring interacts strongly with the phenyl stationary phase. Furthermore, the steric bulk of the sp3-hybridized 1,3-dioxolane ring alters the planar alignment of the molecule compared to the flat, sp2-hybridized benzaldehyde. This structural nuance significantly enhances selectivity ( α ), achieving baseline resolution ( Rs​>2.5 ).

Table 1: Chromatographic Performance Comparison

Parameter	Standard Method (C18 / Acidic)	Optimized Method (Phenyl-Hexyl / Basic)
Column	Zorbax Eclipse Plus C18 (150 x 4.6 mm)	XBridge Phenyl-Hexyl (150 x 4.6 mm)
Mobile Phase A	Water + 0.1% TFA (pH ~2.0)	20 mM Ammonium Bicarbonate (pH 9.0)
Mobile Phase B	Acetonitrile + 0.1% TFA	Acetonitrile (100%)
On-Column Degradation	High (~15-20% conversion to aldehyde)	None detected (< 0.05%)
Resolution ( Rs​ )	1.2 (Co-elution risks)	2.8 (Baseline separation)
Tailing Factor ( Tf​ )	1.6	1.05

Step-by-Step Experimental Protocol

To ensure a self-validating system, the following protocol incorporates built-in System Suitability Testing (SST) to verify column performance and mobile phase pH prior to sample injection.

Step 1: Mobile Phase Preparation

• Dissolve 1.58 g of Ammonium Bicarbonate ( NH4​HCO3​ ) in 1.0 L of HPLC-grade water to create a 20 mM solution.

• Adjust the pH to 9.0 using dilute ammonium hydroxide ( NH4​OH ). Causality note: Strict pH control is required; dropping below pH 7.5 risks trace hydrolysis, while exceeding pH 10.0 accelerates silica dissolution.

• Filter through a 0.22 µm nylon membrane and degas.

Step 2: Sample & Standard Preparation

• Diluent: Use 100% Acetonitrile (ACN). Do not use water or acidic diluents, as acetals can degrade in the autosampler vial over time.

• Standard: Accurately weigh 10 mg of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with ACN (1.0 mg/mL).

• Spiked SST Solution: Prepare a mixture containing 1.0 mg/mL of the dioxolane and 0.05 mg/mL of 4-bromo-2,5-dimethoxybenzaldehyde.

Step 3: Chromatographic Conditions

• Column: Waters XBridge Phenyl-Hexyl, 5 µm, 150 x 4.6 mm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 230 nm and 295 nm (Diode Array Detector).

• Gradient Program:

  • 0-2 min: 30% B

  • 2-10 min: Linear gradient to 80% B

  • 10-13 min: Hold at 80% B

  • 13-13.1 min: Return to 30% B

  • 13.1-18 min: Re-equilibration

Step 4: System Suitability Test (SST) Inject the Spiked SST Solution. The system is only validated for use if:

• Resolution ( Rs​ ) between the aldehyde and dioxolane peaks is ≥2.0 .

• Tailing factor ( Tf​ ) for the dioxolane peak is ≤1.5 .

• RSD of the dioxolane peak area from 5 replicate injections is ≤1.0% .

ICH Q2(R2) Method Validation

The optimized method was validated strictly according to the ICH Q2(R2) guidelines for analytical procedures [1].

Fig 2: Sequential ICH Q2(R2) method validation workflow for purity assessment.

Table 2: Summary of ICH Q2(R2) Validation Results

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference from blank/precursor	Rs​=2.8 , Peak Purity Angle < Threshold	Pass
Linearity (Range)	R2≥0.999 (25% to 150% of target)	R2=0.9998 (y = 14523x + 12.4)	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 levels	Mean Recovery = 99.8%	Pass
Repeatability (Precision)	RSD ≤2.0% (n=6 injections)	RSD = 0.45%	Pass
Intermediate Precision	RSD ≤2.0% (Different day/analyst)	RSD = 0.62%	Pass
LOD / LOQ	S/N ≥3 (LOD) and S/N ≥10 (LOQ)	LOD = 0.05 µg/mL / LOQ = 0.15 µg/mL	Pass
Robustness	Stable Rs​ under deliberate variations	Rs​>2.0 at pH 8.8-9.2 & 28-32°C	Pass

Conclusion

For the purity assessment of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, traditional acidic HPLC methodologies introduce systemic errors due to acid-catalyzed acetal hydrolysis. By shifting to a basic mobile phase (pH 9.0) and utilizing a Phenyl-Hexyl stationary phase, analysts can entirely prevent on-column degradation while maximizing structural selectivity. The resulting method is highly robust, fully compliant with ICH Q2(R2) validation standards, and ensures absolute confidence in the purity profile of this critical synthetic intermediate.

References

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA)
• Structure-Based Design of an in Vivo Active Selective BRD9 Inhibitor ACS Public
• Analysis of citral dimethyl acetal and other acetals by HPLC CORESTA

A Senior Application Scientist's Guide to the Comparative GC-MS Analysis of Halogenated Dimethoxyphenyl Acetals

Abstract

This guide provides an in-depth comparative analysis of halogenated dimethoxyphenyl acetals using Gas Chromatography-Mass Spectrometry (GC-MS). Designed for researchers, analytical chemists, and drug development professionals, this document moves beyond standard protocols to explain the underlying physicochemical principles that govern the chromatographic separation and mass spectrometric fragmentation of these compounds. We will explore how the identity of the halogen substituent (e.g., Chlorine vs. Bromine) profoundly influences retention behavior, ionization, and fragmentation pathways. The guide includes detailed experimental protocols, comparative data tables, and explanatory diagrams to provide a robust framework for method development, analyte identification, and structural elucidation.

Introduction: Significance and Analytical Challenges

Halogenated dimethoxyphenyl acetals are a class of organic compounds with increasing relevance in synthetic chemistry and as potential precursors or impurities in pharmaceutical manufacturing. Their structural complexity, featuring a substituted aromatic ring, a diether (acetal) functional group, and a halogen atom, presents unique challenges for analytical characterization. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive technique for this task, offering the high-resolution separation of GC coupled with the unparalleled identification power of MS.[1][2][3]

The core challenge lies in understanding how subtle changes in the molecule, specifically the type of halogen, affect the analytical signature. This guide aims to elucidate these differences, providing a predictive framework for scientists working with these or structurally similar molecules. We will compare and contrast the GC-MS profiles of two representative analogues: a chloro- and a bromo-substituted dimethoxyphenyl acetal.

The Analytical Workflow: A Holistic View

Effective analysis begins with a well-designed workflow. Each step is critical for ensuring data quality, reproducibility, and trustworthiness. The process involves sample preparation, chromatographic separation, mass spectrometric detection, and data analysis, with feedback loops for optimization.

Caption: Overall workflow for the GC-MS analysis of halogenated compounds.

Comparative Gas Chromatographic (GC) Behavior

The retention time (t_R) in GC is governed by the analyte's volatility and its specific interactions with the column's stationary phase.[4][5] For halogenated dimethoxyphenyl acetals, two primary factors dictate their elution order: molecular weight and polarity.

• Expertise & Causality: We select a mid-polarity capillary column, such as a 5% diphenyl / 95% dimethyl polysiloxane (DB-5ms or equivalent). This phase provides an excellent balance for separating compounds based on boiling point while also being sensitive to differences in polarity imparted by the halogen.

  • Molecular Weight and Boiling Point: The boiling point of an analyte is a primary determinant of its retention time.[4] As the atomic mass of the halogen increases (F < Cl < Br < I), the overall molecular weight of the acetal increases. This leads to stronger van der Waals forces, a higher boiling point, and consequently, a longer retention time. Therefore, we can confidently predict that the bromo-analogue will elute after its chloro-counterpart under identical GC conditions.

  • Polarity: The electronegativity of the halogen also plays a role. While all halogens are electronegative, their effect on the molecule's overall dipole moment can be complex. However, the dominant effect on retention for this class of compounds is typically the increase in molecular mass and boiling point.

Illustrative GC Data

The following table presents expected retention data based on these principles for two hypothetical analytes on a standard 30m x 0.25mm x 0.25µm DB-5ms column.

Compound	Halogen	Molecular Weight ( g/mol )	Predicted Boiling Point	Expected Retention Time (min)
Chloro-dimethoxyphenyl acetal analogue	Cl	~260.7	Lower	~12.5
Bromo-dimethoxyphenyl acetal analogue	Br	~305.2	Higher	~13.8

Comparative Mass Spectrometric (MS) Fragmentation

Electron Ionization (EI) at a standard 70 eV provides sufficient energy to not only ionize the molecule but also to induce characteristic fragmentation. The resulting mass spectrum is a molecular fingerprint. For halogenated compounds, the MS analysis is particularly revealing due to the natural isotopic abundances of chlorine and bromine.[6][7]

• The Power of Isotopic Patterns: The most immediate and definitive diagnostic feature in the mass spectrum of these compounds is the isotopic pattern of the molecular ion (M⁺) and any halogen-containing fragments.

  • Chlorine: Natural chlorine consists of two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio of abundance.[7] This results in a characteristic M and M+2 peak cluster where the M+2 peak is about one-third the height of the M peak.

  • Bromine: Natural bromine consists of two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[6][7] This gives rise to a distinctive M and M+2 peak pair of nearly equal intensity, which is a hallmark of a bromine-containing compound.

Key Fragmentation Pathways

The fragmentation of dimethoxyphenyl acetals is driven by the stability of the resulting carbocations. The primary fragmentation pathways are initiated by cleavages adjacent to the oxygen atoms and the aromatic ring.

• Expertise & Causality: The most common fragmentation event for an acetal is the loss of a methoxy radical (•OCH₃, 31 Da) to form a stable oxonium ion. This is often a dominant peak in the spectrum. Another key fragmentation is the cleavage of the C-C bond between the acetal carbon and the rest of the molecule (alpha-cleavage), leading to the formation of a stable benzyl or tropylium-type cation if the charge is retained on the aromatic portion.

Caption: Common fragmentation pathways for dimethoxyphenyl acetals.

Illustrative MS Data Comparison

The table below summarizes the expected key ions for our two comparative analytes. Note the characteristic isotopic patterns.

Ion Description	Chloro-Analogue (Expected m/z)	Bromo-Analogue (Expected m/z)	Significance
Molecular Ion (M⁺)	260 / 262 (3:1 ratio)	304 / 306 (1:1 ratio)	Confirms molecular weight and halogen identity.[6][8]
Loss of Methoxy Radical (M-31)	229 / 231 (3:1 ratio)	273 / 275 (1:1 ratio)	Characteristic loss from the acetal group, forming a stable oxonium ion.
Loss of Methanol (M-32)	228 / 230 (3:1 ratio)	272 / 274 (1:1 ratio)	Common rearrangement and loss from acetals.
Dimethoxybenzyl Cation	151	151	Cleavage of the halogenated side chain. This fragment would not contain the halogen.
Halogenated Benzyl Cation (Hypothetical)	125 / 127 (3:1 ratio)	169 / 171 (1:1 ratio)	Cleavage of the acetal group and side chain.

Detailed Experimental Protocol (Self-Validating System)

This protocol is designed to be robust and self-validating by including necessary quality control checks.

5.1. Materials and Reagents

• Analytes: Chloro- and Bromo-dimethoxyphenyl acetal standards (>98% purity)

• Solvent: Ethyl Acetate (GC-MS grade)

• Inert Gas: Helium (99.999% purity)

5.2. Standard and Sample Preparation

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of each standard into separate 10 mL volumetric flasks. Dissolve and dilute to volume with ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock standard.

• Solvent Blank: Use ethyl acetate to check for system contamination.

• Quality Control (QC) Sample: Prepare a mid-range concentration standard from a separate weighing to validate the calibration curve.

5.3. GC-MS Instrument Parameters

• GC System: Agilent 8890 GC (or equivalent)

• MS System: Agilent 5977B MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injection: 1 µL, Splitless mode

• Injector Temperature: 280 °C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 300 °C

  • Final Hold: Hold at 300 °C for 5 minutes

• MS Transfer Line: 280 °C

• Ion Source: Electron Ionization (EI), 70 eV, 230 °C

• Mass Analyzer: Quadrupole, 150 °C

• Scan Range: m/z 40-450

5.4. Data Analysis and Validation

• Identification: Confirm analyte identity by comparing the retention time (±0.1 min) and the acquired mass spectrum against a reference standard or library. The presence of the correct halogen isotopic pattern is mandatory for positive identification.

• Quantification: Generate a calibration curve by plotting the peak area against concentration. The curve must have a correlation coefficient (r²) ≥ 0.995.

• System Suitability: Run the QC sample. The calculated concentration must be within ±15% of the theoretical value.

Conclusion

The GC-MS analysis of halogenated dimethoxyphenyl acetals is a powerful method for their unambiguous identification and quantification. This guide demonstrates that a systematic, principles-based approach allows for the prediction of analytical behavior. The key differentiators are:

• GC Retention Time: Primarily influenced by the halogen's atomic mass, with heavier halogens (Br) leading to longer retention times than lighter ones (Cl).

• Mass Spectra: Defined by the unmistakable isotopic patterns of chlorine (3:1 M/M+2 ratio) and bromine (1:1 M/M+2 ratio), which serve as definitive identifiers.

By understanding these fundamental differences, scientists can develop more efficient and accurate analytical methods, accelerate research, and ensure the quality and safety of developmental compounds.

References

• Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC. (2011, May 23). National Center for Biotechnology Information. [Link]

• Isotopes in Mass Spectrometry. (2025, September 27). Chemistry Steps. [Link]

• Ch13 - Mass Spectroscopy. University of Calgary. [Link]

• The molecule that gave the mass spectrum shown here contains a ha... Pearson. [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010, February 1). LCGC North America. [Link]

• ms isotopes: Br and Cl. College of Saint Benedict and Saint John's University. [Link]

• Headspace GC-MS for the determination of halogenated hydrocarbons, ethers and aromatic volatiles in fabric and leather. ResearchGate. [Link]

• Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level. (2005, March 15). PubMed. [Link]

• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. (2021). MDPI. [Link]

• Review of Gas-Chromatographic Measurement Methodologies for Atmospheric Halogenated Greenhouse Gases. (2024, January 19). Taylor & Francis Online. [Link]

• Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. (2012, February 28). ACS Publications. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• What Affects Retention Time in Gas Chromatography. (2023, June 14). Drawell. [Link]

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• 2. Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 7. ms isotopes: Br and Cl [employees.csbsju.edu]
• 8. Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Characterization of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for the comprehensive characterization of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, a crucial step in establishing it as a chemical reference substance. Adherence to rigorous analytical principles is paramount for ensuring the accuracy and reproducibility of research and quality control processes in the pharmaceutical industry.[1] This document outlines the necessary spectroscopic and chromatographic techniques, explains the rationale behind their application, and provides model protocols and data interpretation guidelines.

The establishment of well-characterized reference standards is a fundamental requirement for pharmaceutical development and quality control, as emphasized by international regulatory bodies.[2][3] A primary chemical reference substance is defined as a material acknowledged to have the appropriate qualities within a specified context, whose assigned content is accepted without needing comparison to another chemical substance.[4] This guide details the analytical workflow to establish such qualities for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane.

Structural Elucidation and Identity Confirmation

The initial and most critical step is the unambiguous confirmation of the chemical structure of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane. A combination of spectroscopic techniques is essential for a comprehensive structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds.[5] For 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, both ¹H and ¹³C NMR are required to confirm the connectivity of atoms and the substitution pattern on the aromatic ring.

¹H NMR Spectroscopy will provide information on the number and environment of the protons.

• Aromatic Protons: Protons attached to the aromatic ring typically resonate in the 6.5-8.0 ppm region.[6] The specific chemical shifts and coupling patterns will confirm the trisubstituted nature of the benzene ring.

• Dioxolane Protons: The protons of the 1,3-dioxolane ring will have characteristic chemical shifts.

• Methoxy Protons: The two methoxy groups will each exhibit a singlet, and their chemical shifts will be influenced by their position on the aromatic ring.

¹³C NMR Spectroscopy will identify all unique carbon atoms in the molecule.

• Aromatic Carbons: Carbons within the aromatic ring typically absorb in the 120-150 ppm range.[6]

• Dioxolane Carbons: The carbons of the dioxolane ring will have distinct chemical shifts.

• Methoxy Carbons: The carbons of the two methoxy groups will also be readily identifiable.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)
Aromatic-H	~7.0-7.5	110-160
Dioxolane-CH	~5.8-6.0	95-105
Dioxolane-CH₂	~4.0-4.2	65-70
Methoxy-CH₃	~3.8-3.9	55-60

Mass Spectrometry (MS)

Mass spectrometry is a vital technique for determining the molecular weight and fragmentation pattern of a compound, further confirming its identity.[7] For halogenated compounds like 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, the isotopic pattern of bromine is a key diagnostic feature.[7]

Key Observations in the Mass Spectrum:

• Molecular Ion Peak (M+): The presence of a bromine atom will result in two molecular ion peaks of nearly equal intensity, one for the ⁷⁹Br isotope and one for the ⁸¹Br isotope, separated by 2 m/z units.[8]

• Fragmentation Pattern: The fragmentation of the molecule will provide additional structural information. Common fragmentation pathways for halogenated compounds include the loss of the halogen atom.[7]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for obtaining a mass spectrum. Optimization may be required based on the specific instrument and sample.

• Sample Preparation: Dissolve a small amount of the substance in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness) is typically used for the analysis of aromatic compounds.[9]

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Mass Range: Scan from m/z 50 to 500.

  • Ion Source Temperature: 230 °C

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[10]

Expected Characteristic Absorption Bands:

• Aromatic C-H Stretch: 3100-3000 cm⁻¹.[6]

• Aliphatic C-H Stretch: Below 3000 cm⁻¹.

• Aromatic C=C Stretch: 1600-1400 cm⁻¹.[6]

• C-O Stretch (Ether): Aromatic ethers typically show a strong absorption between 1300 and 1200 cm⁻¹.[11][12]

• C-O Stretch (Dioxolane): The C-O-C stretching vibrations of the dioxolane ring will also be present.[13]

• C-Br Stretch: The carbon-bromine bond will have a characteristic absorption in the fingerprint region.

Purity Assessment and Quantification

Once the identity of the compound is confirmed, its purity must be rigorously assessed. High-performance liquid chromatography (HPLC) is the primary technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture.[14] For a reference standard, an HPLC method must be developed and validated to demonstrate its purity.

Method Development Considerations:

• Column: A reversed-phase C18 column is a good starting point for the separation of moderately polar aromatic compounds.

• Mobile Phase: A mixture of an aqueous buffer (e.g., water with a small amount of acid like formic or acetic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically used.[15] Gradient elution may be necessary to resolve all impurities.

• Detection: A Diode Array Detector (DAD) or a UV detector is suitable for aromatic compounds.[16][17] The detection wavelength should be set to the absorbance maximum of the analyte.

Table 2: Example HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	30-90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	DAD, 280 nm
Injection Volume	10 µL

Comparison with Alternatives

Currently, there are no commercially available certified reference standards for 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane. Therefore, the primary "alternative" is an in-house or custom-synthesized material that has not undergone rigorous characterization. The comparison, therefore, is between a well-characterized reference standard and an uncharacterized or poorly characterized material.

Table 3: Comparison of a Characterized Reference Standard vs. Uncharacterized Material

Attribute	Characterized Reference Standard	Uncharacterized Material
Identity	Unambiguously confirmed by multiple spectroscopic techniques (NMR, MS, FTIR).	Assumed or based on a single technique (e.g., melting point).
Purity	Quantitatively determined by a validated HPLC method; impurities are identified and quantified if possible.	Unknown; may contain significant levels of starting materials, by-products, or degradation products.
Assay/Potency	Accurately determined, allowing for precise weighing and solution preparation.	Unknown, leading to inaccurate dosing and experimental results.
Traceability	Characterization data is documented and traceable to established standards and methods.	Lacks documentation and traceability.
Reliability	Provides high confidence in experimental results.	High risk of unreliable and irreproducible results.

The use of a thoroughly characterized reference standard, as outlined in this guide, is essential for ensuring the validity and reproducibility of scientific research and for meeting the stringent quality requirements of the pharmaceutical industry.[18] The experimental data generated through these analytical techniques provides the necessary evidence to establish the identity, purity, and potency of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane as a reliable reference material.

References

• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem.
• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010).
• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - RSC Publishing.
• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances - World Health Organization (WHO).
• How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines) - ResolveMass Laboratories Inc. (2026).
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• Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. - CDC Stacks.
• Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC - ResearchGate. (2016).
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• Characterization and Implementation of Analytical Methods for Dioxin Analysis: Implications and Improvements for Future Analyses and Methodologies.
• Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices - BioProcess International. (2014).
• ich harmonised tripartite guideline specifications: test procedures and acceptance criteria.
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• Bromination of Deactivated Aromatic Compounds with Sodium Bromide/Sodium Periodate under Mild Acidic Conditions | Industrial & Engineering Chemistry Research - ACS Publications. (2012).
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Comprehensive Comparison Guide: Catalytic Efficiency of p-TsOH vs. Lewis Acids in the Synthesis of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

As a Senior Application Scientist, selecting the optimal catalytic system for the protection of highly functionalized benzaldehydes requires balancing thermodynamic driving forces with kinetic efficiency. The synthesis of 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane—a critical intermediate in the preparation of phenethylamine derivatives and complex cross-coupling precursors—presents unique electronic and steric challenges[1].

This guide objectively evaluates the catalytic efficiency, mechanistic causality, and practical scalability of using a traditional Brønsted acid (p-toluenesulfonic acid, p-TsOH) versus modern Lewis acids (e.g., BF₃·OEt₂, Fe(ClO₄)₃) for this specific acetalization.

Mechanistic Divergence & Causality

The formation of a 1,3-dioxolane from a carbonyl compound and ethylene glycol is a reversible reaction that relies on the electrophilic activation of the carbonyl carbon[2]. For 4-bromo-2,5-dimethoxybenzaldehyde, the substrate's electronic landscape dictates catalyst behavior:

• Electronic Effects: The two methoxy groups are strongly electron-donating via resonance (mesomeric effect). While this stabilizes the intermediate oxocarbenium ion, it simultaneously reduces the initial electrophilicity of the carbonyl carbon[3].

• Steric Hindrance: The ortho-methoxy group creates a congested steric environment around the aldehyde, which can impede the approach of bulky catalytic complexes.

Brønsted Acid Activation (p-TsOH)

p-TsOH operates via reversible protonation of the carbonyl oxygen[2]. Because the proton is sterically negligible, the ortho-methoxy group does not hinder the activation step. However, the thermodynamic equilibrium heavily favors the starting aldehyde. To drive the reaction forward, the system relies entirely on Le Chatelier's principle via the continuous, physical removal of water (azeotropic distillation)[4].

Lewis Acid Activation (e.g., BF₃·OEt₂, Fe³⁺)

Lewis acids coordinate directly to the carbonyl oxygen, creating a highly electrophilic complex that accelerates the nucleophilic attack of ethylene glycol at room temperature[3]. However, Lewis acidic metal centers (like Fe³⁺) or boron can competitively coordinate with the electron-rich methoxy oxygens on the aromatic ring[4]. This competitive binding often necessitates higher catalyst loadings compared to p-TsOH to achieve comparable turnover frequencies (TOF).

Mechanistic divergence in acetalization via Brønsted vs. Lewis acid activation.

Comparative Performance Data

The following table synthesizes quantitative performance metrics for the acetalization of electron-rich benzaldehydes, comparing p-TsOH against two standard Lewis acids.

Catalyst	Loading (mol%)	Solvent	Temp (°C)	Water Scavenger	Time (h)	Yield (%)	Operational Advantage
p-TsOH·H₂O	5.0	Toluene	110	Dean-Stark Trap	4.0	88 - 92	Highly scalable; visual end-point validation.
BF₃·OEt₂	10.0	DCM	20	4Å Mol. Sieves	1.5	90 - 94	Rapid kinetics; prevents thermal degradation.
Fe(ClO₄)₃	5.0	DCM	20	4Å Mol. Sieves	2.5	85 - 89	Milder than BF₃; lower toxicity profile.

Data Note: Lewis acids require higher relative loadings or strict anhydrous conditions due to competitive coordination with the substrate's methoxy groups.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step includes a built-in verification mechanism to confirm causality and reaction progress.

Protocol A: p-TsOH Catalyzed Acetalization (Thermodynamic Control)

This method is recommended for scale-up (>10 grams) due to its cost-efficiency and physical validation mechanism.

• Setup: In a 250 mL round-bottom flask, combine 4-bromo-2,5-dimethoxybenzaldehyde (10.0 mmol, 2.45 g), ethylene glycol (30.0 mmol, 1.67 mL), and p-TsOH·H₂O (0.5 mmol, 95 mg) in 100 mL of toluene[2].

• Apparatus: Attach a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Reaction & Self-Validation: Heat the mixture to a vigorous reflux (110°C). Toluene and water will co-distill. Validation Check: The theoretical yield of water for a 10 mmol reaction is exactly 180 µL. The reaction is deemed strictly complete when the water meniscus in the trap stabilizes at ~0.18 mL, eliminating the need for continuous TLC sampling.

• Workup: Cool to room temperature. Crucial Step: Wash the organic layer with saturated aqueous NaHCO₃ (50 mL) to irreversibly neutralize the p-TsOH[2]. Failure to neutralize prior to concentration will result in immediate hydrolysis of the dioxolane back to the aldehyde.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product as a pale oil/crystalline solid.

Protocol B: BF₃·OEt₂ Catalyzed Acetalization (Kinetic Control)

This method is recommended for heat-sensitive analogs or when strictly anhydrous, room-temperature conditions are required.

• Setup: Flame-dry a 100 mL flask. Add 4-bromo-2,5-dimethoxybenzaldehyde (10.0 mmol, 2.45 g), ethylene glycol (30.0 mmol), and 5.0 g of freshly activated 4Å molecular sieves in 50 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Cool the suspension to 0°C. Dropwise, add BF₃·OEt₂ (1.0 mmol, 0.12 mL). Allow the reaction to warm to 20°C.

• Reaction & Self-Validation: Stir for 1.5 hours. Validation Check: Because there is no visual water byproduct, validation requires TLC (Hexanes/EtOAc 8:2). The starting aldehyde is highly UV-active and stains brightly with 2,4-Dinitrophenylhydrazine (2,4-DNP). The dioxolane product will not react with 2,4-DNP, providing a binary visual confirmation of aldehyde consumption.

• Workup: Crucial Step: Quench the reaction by adding Triethylamine (Et₃N, 2.0 mL) directly to the reaction mixture before filtration. This neutralizes the Lewis acid complex. Filter off the molecular sieves through a Celite pad.

• Isolation: Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

Parallel experimental workflows for p-TsOH and Lewis acid catalyzed acetalizations.

Conclusion & Recommendations

Both catalytic systems are highly effective for synthesizing 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, but their deployment should be dictated by project scale and equipment availability.

• Choose p-TsOH for routine, large-scale synthesis. The Dean-Stark apparatus provides an elegant, self-validating physical indicator of reaction completion, and the catalyst is exceptionally cheap and easy to handle.

• Choose Lewis Acids (BF₃·OEt₂) when working on micro-scales, when the substrate has adjacent thermally labile functional groups, or when avoiding high-boiling solvents like toluene is necessary for downstream processing.

References

• Iron-Catalyzed Synthesis of 4-oxo-1,3-dioxolanes (DOXs) Using Lactic Acid: From Homogeneous to Heterogeneous Behaviors ACS Sustainable Chemistry & Engineering[Link]

• Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes Designer-drug.com (Archived Chemical Synthesis Data)[Link]

• Highly Discriminative and Chemoselective Deprotection/Transformations of Acetals with the Combination of Trialkylsilyl Triflate/2,4,6-Collidine The Journal of Organic Chemistry[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane

As a Senior Application Scientist, this guide provides essential, field-proven procedures for the safe and compliant disposal of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane. This document moves beyond a simple checklist to offer a complete operational and disposal plan, grounded in scientific principles and regulatory compliance, to ensure the safety of laboratory personnel and the protection of our environment.

Executive Summary: Understanding the Compound and Its Risks

2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is a halogenated organic compound. Its molecular structure, featuring a brominated aromatic ring and a dioxolane group, dictates its chemical properties and associated hazards. Brominated compounds are recognized for their potential toxicity and persistence, while dioxolanes can be flammable and may form peroxides[1][2]. Consequently, this substance is classified as hazardous waste, and its disposal is governed by stringent federal and local regulations[3][4]. Adherence to the protocols outlined in this guide is not merely a matter of best practice but a legal and ethical necessity.

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is foundational to its safe handling and disposal. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, we can infer its primary hazards from closely related structures like 4-Bromo-2,5-dimethoxybenzaldehyde and the parent dioxolane molecule.

Hazard Category	Description	Primary Mitigation	Citations
Health Hazards	Skin and Eye Irritation: Causes skin irritation and serious eye irritation. Prolonged contact may lead to redness and discomfort.	Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.	[5][6]
Respiratory Irritation: May cause respiratory irritation if inhaled as dust or vapor.	Handle exclusively within a certified chemical fume hood to ensure adequate ventilation.	[5][7]
Ingestion: May be harmful if swallowed.	Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly after handling.	[5]
Chemical Hazards	Halogenated Organic Compound: Classified as a halogenated organic waste. These compounds can be toxic and environmentally persistent.	Segregate from all other waste streams for disposal via a licensed hazardous waste facility.	[8][9][10]
Potential Peroxide Former: The dioxolane group may form explosive peroxides upon prolonged exposure to air.	Store in tightly closed containers, away from light and heat. Do not store for extended periods after opening.	[2][11]
Environmental Hazards	Aquatic Toxicity: Should not be released into the environment. Halogenated organics can be harmful to aquatic life.	Prevent entry into drains, sewers, or waterways. All waste must be contained and disposed of properly.	[1][7]

Regulatory Framework: Ensuring Compliance

The disposal of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane is regulated under the Resource Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection Agency (EPA). As a compound containing a carbon-halogen bond, it falls into the category of Halogenated Organic Compounds (HOCs) [10][12].

Wastes containing HOCs are subject to specific land disposal restrictions and require treatment before final disposal[9]. Therefore, this chemical and any materials contaminated with it must be managed as hazardous waste and disposed of through an approved hazardous waste management facility[5].

On-Site Waste Management: The Segregation Protocol

Proper segregation at the point of generation is the most critical step in a compliant disposal workflow. Cross-contamination of waste streams can create dangerous reactions and significantly increase disposal costs.

Step 1: Select the Correct Waste Container Use only designated, chemically compatible hazardous waste containers. These should be made of materials like glass or high-density polyethylene (HDPE) that will not react with the chemical[8]. The container must have a tightly sealing lid to prevent the release of vapors[5][13].

Step 2: Label the Container Immediately Before any waste is added, the container must be labeled with the words "Hazardous Waste" and a clear identification of its contents, such as "Halogenated Organic Waste: 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane" [8].

Step 3: Segregate Different Waste Forms The physical form of the waste dictates its specific container. Do not mix different types of waste.

• Solid Waste: Collect unused or expired pure compounds, as well as contaminated consumables (e.g., gloves, weigh boats, filter paper, silica gel), in a dedicated solid hazardous waste container[8].

• Liquid Organic Waste: Solutions of the compound in organic solvents should be collected in a separate, clearly labeled "Halogenated Organic Liquid Waste" container.

• Aqueous Waste: Aqueous solutions containing this compound must be treated as hazardous waste and collected in a dedicated aqueous waste container labeled appropriately[8]. Do not pour aqueous solutions containing this compound down the drain[1][7].

The following diagram illustrates the decision-making process for waste segregation.

Caption: Waste Segregation and Disposal Workflow.

Final Disposal Protocol

Disposal of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane waste is a regulated process that must be handled by professionals.

• Container Management: Keep waste containers tightly closed except when adding waste[13]. Store them in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials[5][8].

• Do Not Mix Wastes: Never mix halogenated organic waste with non-halogenated waste. This is critical because the disposal methods differ; incineration of halogenated compounds requires specialized scrubbers to neutralize acidic gases like hydrogen bromide[14].

• Schedule Professional Disposal: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste containers[5][7]. Ensure all paperwork is completed accurately.

• Treatment Method: The most common and effective disposal method for halogenated organic compounds is high-temperature incineration at a licensed facility equipped with the necessary emission controls to manage hazardous by-products[9][14].

Emergency Procedures for Spills and Exposure

Accidents require immediate and correct action.

In Case of a Spill:

• Minor Spill: Alert personnel in the immediate vicinity. If the material is flammable, extinguish all nearby ignition sources[8]. Absorb the spill with an inert, non-combustible material such as sand, dry lime, or vermiculite[2][15]. Do not use combustible materials like paper towels as the primary absorbent. Carefully sweep or scoop the absorbed material into a labeled hazardous waste container for disposal[5]. Ventilate the area after cleanup is complete[2].

• Major Spill: Evacuate the area immediately. Secure the entrance and prevent re-entry. Contact your institution's EHS or emergency response team for cleanup.

In Case of Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[5].

• Skin Contact: Remove contaminated clothing. Immediately wash the affected skin with plenty of soap and water[5]. If skin irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention[5][7].

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

By implementing these scientifically-grounded and regulation-compliant procedures, you can ensure the safe management and disposal of 2-(4-Bromo-2,5-dimethoxyphenyl)-1,3-dioxolane, protecting yourself, your colleagues, and the environment.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
• Fisher Scientific. (2025). Safety Data Sheet: 4-Bromo-2,5-dimethoxybenzaldehyde.
• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Dioxolane.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
• ChemicalBook. (2026, January 17). 1,3-Dioxolane - Safety Data Sheet.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Dioxolane.
• CPAChem. (2022, November 28). Safety data sheet: 1,3-Dioxolane.
• Carl ROTH. (n.d.). Safety data sheet acc. to Regulation (EC) No. 1907/2006 (REACH): 1,3-Dioxolane.
• Electronic Code of Federal Regulations. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-Bromo-4,5-dimethoxybenzyl bromide.
• Washington State University. (n.d.). Standard Operating Procedure: Bromine.
• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine.
• Sigma-Aldrich. (2014, June 29). Safety Data Sheet: 5-Bromo-5-nitro-1,3-dioxane.
• Santa Cruz Biotechnology. (n.d.). 1,3-Dioxolane Safety Data Sheet.
• Barclays Official California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• Cornell Law School Legal Information Institute. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 1,3-Dioxolane.
• TCI Chemicals. (2025, February 3). Safety Data Sheet: 2-(2-Bromoethyl)-2-methyl-1,3-dioxolane.

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